4-(Thiophen-2-ylmethylene)piperidine hydrochloride

• CAS: 1609578-56-4

Core Science & Biosynthesis

The Emergence of a Versatile Scaffold: A Technical Guide to the History and Discovery of 4-(Thiophen-2-ylmethylene)piperidine in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

The confluence of heterocyclic chemistry and medicinal science has yielded numerous molecular frameworks that form the backbone of modern therapeutics. Among these, the 4-(thiophen-2-ylmethylene)piperidine scaffold has emerged as a critical intermediate, underpinning the development of a range of pharmacologically active agents. This technical guide delves into the history, discovery, and synthetic evolution of this important structural motif. By examining the foundational principles of its synthesis and its role in the creation of key drug classes, particularly antihistamines, this document provides a comprehensive resource for researchers engaged in the design and development of novel therapeutics.

Introduction: The Strategic Importance of Thiophene and Piperidine Moieties

The fields of medicinal and organic chemistry have long recognized the value of incorporating heterocyclic ring systems into drug candidates.[1] These structures offer a rich diversity of steric and electronic properties, enabling fine-tuning of a molecule's pharmacological profile. The thiophene ring, an aromatic five-membered heterocycle containing a sulfur atom, and the piperidine ring, a saturated six-membered nitrogen-containing heterocycle, are two such "privileged structures" that are frequently found in approved drugs.[2][3]

The thiophene moiety is a bioisostere of the benzene ring and is known to modulate the pharmacokinetic and pharmacodynamic properties of a drug.[2] Its presence can influence metabolic stability, receptor binding affinity, and overall biological activity.[2] Similarly, the piperidine scaffold is a cornerstone in the design of numerous central nervous system (CNS) active agents and other therapeutics.[3] Its basic nitrogen atom provides a handle for salt formation, improving solubility and bioavailability, while the ring's conformational flexibility allows for optimal interaction with biological targets. The combination of these two moieties in the form of 4-(thiophen-2-ylmethylene)piperidine creates a versatile and synthetically accessible intermediate with significant potential in drug discovery.

The Genesis of a Scaffold: Postulated Discovery and Early Synthetic Routes

While a definitive, singular "discovery" of 4-(thiophen-2-ylmethylene)piperidine as a drug intermediate is not prominently documented in seminal literature, its emergence can be traced through the evolution of synthetic methodologies and the development of drug classes that would logically employ such a building block. The historical context points towards its likely development as chemists explored the combination of thiophene and piperidine rings to create novel chemical entities with desirable pharmacological properties, particularly in the mid-20th century with the rise of antihistamine research.[4]

The synthesis of 4-(thiophen-2-ylmethylene)piperidine and its derivatives likely leveraged well-established olefination reactions. The most probable and historically significant methods for its creation are the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction.

The Wittig Reaction: A Foundational Approach

The Wittig reaction, discovered by Georg Wittig in the 1950s, revolutionized the synthesis of alkenes from carbonyl compounds.[5][6] This reaction involves the treatment of an aldehyde or ketone with a phosphorus ylide (a Wittig reagent). For the synthesis of 4-(thiophen-2-ylmethylene)piperidine, this would involve the reaction of thiophene-2-carbaldehyde with a piperidin-4-yl phosphorus ylide.

Conceptual Wittig Reaction Pathway:

Figure 1. Conceptual workflow of the Wittig reaction for the synthesis of 4-(thiophen-2-ylmethylene)piperidine.

Experimental Protocol: A Generalized Wittig Synthesis

• Preparation of the Phosphonium Salt: React triphenylphosphine with a suitable 4-(halomethyl)piperidine derivative (with the piperidine nitrogen likely protected) in an appropriate solvent to form the corresponding phosphonium salt.

• Ylide Generation: Treat the phosphonium salt with a strong base, such as n-butyllithium or sodium hydride, in an anhydrous aprotic solvent like tetrahydrofuran (THF) or diethyl ether to generate the phosphorus ylide.

• Reaction with Aldehyde: Add thiophene-2-carbaldehyde to the ylide solution at a controlled temperature (often low temperatures are used to control stereoselectivity).

• Workup and Purification: After the reaction is complete, quench the reaction mixture, extract the product, and purify it using techniques such as column chromatography to isolate the 4-(thiophen-2-ylmethylene)piperidine.

The Horner-Wadsworth-Emmons (HWE) Reaction: An Enhanced Alternative

A significant refinement of the Wittig reaction, the Horner-Wadsworth-Emmons (HWE) reaction, utilizes a phosphonate carbanion, which is generally more reactive than the corresponding phosphorus ylide.[7] A key advantage of the HWE reaction is that the byproduct, a water-soluble phosphate ester, is easily removed during the workup, simplifying purification.

Conceptual HWE Reaction Pathway:

Figure 2. Conceptual workflow of the Horner-Wadsworth-Emmons reaction for the synthesis of 4-(thiophen-2-ylmethylene)piperidine.

Experimental Protocol: A Generalized HWE Synthesis

• Preparation of the Phosphonate Ester: Synthesize the required diethyl (piperidin-4-ylmethyl)phosphonate by reacting a 4-(halomethyl)piperidine derivative with triethyl phosphite via the Michaelis-Arbuzov reaction.

• Carbanion Generation: Deprotonate the phosphonate ester using a suitable base, such as sodium hydride or potassium tert-butoxide, in an anhydrous solvent like THF or dimethoxyethane (DME).

• Reaction with Aldehyde: Add thiophene-2-carbaldehyde to the phosphonate carbanion solution.

• Workup and Purification: After completion of the reaction, perform an aqueous workup to remove the phosphate byproduct and purify the desired 4-(thiophen-2-ylmethylene)piperidine by chromatography or crystallization.

Application as a Drug Intermediate: A Focus on Antihistamines

The 4-(thiophen-2-ylmethylene)piperidine scaffold is a key structural element in several classes of drugs, most notably in the development of antihistamines. The first generation of H1-antihistamines, which emerged in the mid-20th century, often featured a diarylmethyl or related group attached to a piperidine or piperazine ring.[4][8]

A prominent example of a drug class where a similar core structure is found is the thioxanthene antihistamines. Pimethixene, for instance, is a thioxanthene derivative with antihistaminic and anticholinergic properties.[9] Although not a direct thiophene derivative, its structure features a 4-methylenepiperidine moiety attached to a larger tricyclic system. The synthesis of such compounds would likely involve a precursor with the exocyclic double bond, highlighting the importance of intermediates like 4-(thiophen-2-ylmethylene)piperidine.

The rationale for incorporating the 4-(thiophen-2-ylmethylene)piperidine moiety into drug candidates is multifaceted:

• Structural Rigidity and Conformational Control: The exocyclic double bond introduces a degree of rigidity to the molecule, which can be crucial for optimal binding to a receptor.

• Modulation of Physicochemical Properties: The thiophene ring influences the lipophilicity and electronic properties of the molecule, affecting its absorption, distribution, metabolism, and excretion (ADME) profile.

• Synthetic Versatility: The double bond can serve as a handle for further chemical transformations, allowing for the synthesis of a diverse library of analogues for structure-activity relationship (SAR) studies.

A patent from the mid-1990s describes the synthesis of (thiophen-2-yl)piperidinyl derivatives for the treatment of central nervous system disorders.[10] One of the key steps involves the dehydration of a 4-hydroxy-4-(thiophen-2-yl)piperidine intermediate to form a tetrahydropyridine derivative, a close structural relative of 4-(thiophen-2-ylmethylene)piperidine.[10] This demonstrates the continued interest in and utility of this core structure in drug discovery.

Modern Synthetic Approaches and Future Perspectives

While the Wittig and HWE reactions remain cornerstones of organic synthesis, modern advancements continue to refine the preparation of intermediates like 4-(thiophen-2-ylmethylene)piperidine. These include the development of more stereoselective olefination methods and the use of catalytic processes to improve efficiency and reduce waste.

The enduring relevance of the 4-(thiophen-2-ylmethylene)piperidine scaffold is evident in recent research exploring novel derivatives for various therapeutic applications, including as anti-inflammatory agents.[11] The inherent versatility of this intermediate ensures its continued importance in the ongoing quest for new and improved medicines.

Conclusion

The history of 4-(thiophen-2-ylmethylene)piperidine as a drug intermediate is intrinsically linked to the broader evolution of synthetic organic chemistry and medicinal chemistry. While its initial discovery may not be a singular, celebrated event, its importance is undeniable, as evidenced by its implicit role in the development of important drug classes. The foundational synthetic methods of Wittig and Horner-Wadsworth-Emmons provided the means for its creation, and its unique structural and physicochemical properties have made it a valuable building block for medicinal chemists. As drug discovery continues to evolve, this versatile scaffold is poised to remain a key component in the design and synthesis of future therapeutics.

References

• DeRuiter, J. (2001). HISTAMINE H1-RECEPTOR ANTAGONISTS: ANTIHISTAMINIC AGENTS. Principles of Drug Action 2.[8]

• Simons, F. E. R. (2004). H1 Antihistamines: Current Status and Future Directions. World Allergy Organization Journal, s1, 145-155.[4]

• Abou-Gharbia, M., Moyer, J. A., Nielsen, S. T., Webb, M., & Patel, U. (1995). New antihistamines: substituted piperazine and piperidine derivatives as novel H1-antagonists. Journal of medicinal chemistry, 38(20), 4026–4032.[12]

• Wikipedia contributors. (2023, December 26). Pimethixene. In Wikipedia, The Free Encyclopedia.[9]

• Van der Poel, A. M., et al. (1981). New antihistaminic N-heterocyclic 4-piperidinamines. 2. Synthesis and antihistaminic activity of 1-[(4-fluorophenyl)methyl]-N-(4-piperidinyl)-1H-benzimidazol-2-amines. Journal of Medicinal Chemistry, 24(11), 1363-1369.[13]

• Enamine. (n.d.). Analogues of Piperidine for Drug Design.[3]

• El-Sayed, N. N. E., et al. (2022). Design, synthesis, anti-inflammatory evaluation and molecular docking of novel thiophen-2-ylmethylene-based derivatives as potential TNF-α production inhibitors. Bioorganic Chemistry, 122, 105726.[11]

• Wikipedia contributors. (2024, January 10). Thioxanthene. In Wikipedia, The Free Encyclopedia.[5]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical reviews, 89(4), 863-927.
• Wadsworth, W. S. (1977). Synthetic applications of phosphoryl-stabilized anions. Organic Reactions, 25, 73-253.

• Pfizer Inc. (1997). (Thiophen-2-yl)piperidin or tetrahydropyridin-azabicyclocarboxamides. European Patent No. EP0755932A1.[10]

• Masterson, D. S. (2018). The Wittig Reaction. In Master Organic Chemistry.[6]

• Organic Chemistry Portal. (n.d.). Wittig Reaction.[14]

• ResearchGate. (n.d.). Synthesis of 4-(Thiophen-2-yl)pyrrolidin-2-one via Horner–Wadsworth–Emmons Reaction and Reductive Cyclisation.[7]

• Sharma, V., & Kumar, P. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(5), 796-827.[2]

• Enamine. (n.d.). Analogues of Piperidine for Drug Design.[3]

• Pfizer Inc. (1997). (Thiophen-2-yl)piperidin or tetrahydropyridin-azabicyclocarboxamides. European Patent No. EP0755932A1.[10]

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Technical Guide: Role of 4-(Thiophen-2-ylmethylene)piperidine in Antihistamine Synthesis

Executive Summary

This technical guide analyzes the synthetic utility and pharmacological significance of the 4-(thiophen-2-ylmethylene)piperidine structural motif. This moiety serves as the pharmacophoric core for a specific class of tricyclic antihistamines and antiserotonergic agents, most notably Pizotifen (BC-105) and Ketotifen .

The integration of the thiophene ring—acting as a bioisostere for the benzene ring found in cyproheptadine—combined with an exocyclic piperidine double bond (the "ylidene" linkage), confers high affinity for Histamine H1 and 5-HT2A receptors. This guide details the chemical synthesis, reaction mechanisms, and critical process parameters for constructing this scaffold.

Part 1: Structural Significance & Bioisosterism

The "4-(Thiophen-2-ylmethylene)piperidine" motif is not typically isolated as a standalone intermediate but is formed in situ or as the final structural arrangement within the tricyclic system. It represents the convergence of two critical domains:

• The Tricyclic Anchor: A benzo[4,5]cyclohepta[1,2-b]thiophene system.[1][2] The thiophene ring increases lipophilicity and alters the electron density of the tricyclic plane compared to the dibenzocycloheptene analogs (e.g., Cyproheptadine).

• The Piperidine Tail: Attached via an exocyclic double bond (

  hybridized), this rigidifies the side chain, locking the nitrogen atom in a specific spatial orientation relative to the aromatic rings, which is critical for receptor binding pocket occupancy.

Pharmacological Impact

Feature	Chemical Consequence	Pharmacological Outcome
Thiophene Substitution	Increased electron density (S-heteroatom); Bioisosteric to phenyl.	Enhanced affinity for 5-HT2 receptors; altered metabolic stability.
Exocyclic Double Bond	Restricted conformational freedom (rigidification).	High potency H1 antagonism; reduced anticholinergic side effects compared to flexible analogs.
N-Methyl Piperidine	Basic nitrogen center ( ~9.0).	Essential for ionic interaction with Asp residue in GPCR transmembrane domains.

Part 2: Synthetic Pathways & Protocols

The synthesis of this motif generally follows a convergent route: the construction of the tricyclic ketone followed by the attachment of the piperidine ring via a Grignard reaction and subsequent dehydration.

Core Reaction: The Grignard-Dehydration Sequence

The most robust method for introducing the piperidine moiety involves reacting the tricyclic ketone with the Grignard reagent derived from 4-chloro-1-methylpiperidine.

Step 1: Preparation of Grignard Reagent

Reagents: 4-Chloro-1-methylpiperidine, Magnesium turnings, THF (anhydrous), Iodine (initiator).[3]

Mechanism: The formation of the Grignard reagent from 4-chloro-1-methylpiperidine is kinetically slow and often requires activation. The resulting species, (1-methylpiperidin-4-yl)magnesium chloride , acts as a hard nucleophile.

Step 2: Nucleophilic Addition

Substrate: 9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one.

Protocol:

• Activation: Activate Mg turnings (1.2 eq) with a crystal of iodine in dry THF under

  atmosphere.

• Initiation: Add 10% of the 4-chloro-1-methylpiperidine solution. Heat to reflux until the iodine color fades.

• Addition: Dropwise addition of the remaining chloride (dissolved in THF) over 1 hour. Reflux for 2 hours to ensure complete formation.

• Coupling: Cool the Grignard solution to 0°C. Add the tricyclic ketone (dissolved in THF) slowly.

• Workup: Quench with saturated

  . Extract with ethyl acetate.[4] The product is the Carbinol Intermediate (Tertiary Alcohol).

Step 3: Acid-Catalyzed Dehydration (The "Ylidene" Formation)

This step converts the tertiary alcohol into the desired exocyclic double bond, completing the "4-(thiophen-2-ylmethylene)piperidine" motif.

Reagents: HCl/Isopropanol or Acetic Acid/HCl.

Protocol:

• Dissolve the crude carbinol in isopropanol.

• Add excess HCl (gas or solution in dioxane/IPA).

• Reflux for 3–5 hours. The acidic conditions protonate the hydroxyl group, creating a tertiary carbocation which eliminates a proton to form the thermodynamically stable tetrasubstituted double bond (Zaitsev-like product, conjugated with the thiophene/benzene rings).

• Basification: Neutralize with NaOH to precipitate the free base.

Visualization: Synthetic Workflow

The following diagram illustrates the conversion of the tricyclic ketone to the final Pizotifen scaffold.

Figure 1: Convergent synthesis of the Pizotifen core via Grignard addition and dehydration.[2]

Part 3: Critical Process Parameters (CPP)

To ensure high yield and purity during the synthesis of this motif, the following parameters must be controlled:

Grignard Initiation

• Challenge: 4-chloro-1-methylpiperidine is prone to Wurtz coupling (dimerization) or elimination if the temperature is too high during initiation.

• Control: Use 1,2-dibromoethane or Iodine as an entrainer. Maintain temperature strictly between 40–50°C during the initial formation.

Dehydration Selectivity

• Challenge: The dehydration can theoretically yield an endocyclic double bond (within the piperidine ring) or the desired exocyclic bond.

• Solution: The exocyclic double bond is thermodynamically favored due to conjugation with the tricyclic aromatic system. However, prolonged heating in strong acid can lead to isomerization or ring contraction. Monitor reaction progress via HPLC (disappearance of carbinol peak).

Isomer Management

• Issue: The resulting double bond creates geometric isomers (E/Z) relative to the thiophene ring.

• Impact: In Pizotifen, the commercially used form is typically the mixture or the specific isomer that crystallizes with the counter-ion (e.g., hydrogen malate).

• Validation: Use 1H-NMR to distinguish isomers. The vinyl proton (if present) or the shift of the piperidine protons will differ based on their proximity to the shielding cone of the thiophene vs. the benzene ring.

Part 4: Pharmacological Mechanism of Action

The 4-(thiophen-2-ylmethylene)piperidine motif is a "dirty drug" scaffold, meaning it promiscuously binds to multiple GPCRs. This is advantageous for conditions like migraine (Pizotifen) or complex allergies (Ketotifen).

Receptor Binding Profile

• H1 Histamine Receptor:

  • Mechanism: Inverse agonism. The basic nitrogen interacts with Asp107 (TM3), while the tricyclic system interacts with Trp158 and Phe432 (TM6) via edge-to-face

    -stacking.

  • Role of Thiophene: The thiophene ring provides a slightly different electrostatic potential map than benzene, optimizing the fit in the hydrophobic pocket and reducing off-target affinity for muscarinic receptors (though some anticholinergic activity remains).

• 5-HT2A/2C Serotonin Receptors:

  • Mechanism: Antagonism.[1][5][6] This is the primary mechanism for Pizotifen's migraine prophylaxis. The rigid "ylidene" bond positions the piperidine to block the conformational change required for G-protein coupling.

Pathway Visualization

Figure 2: Dual pharmacological action of the thiophene-piperidine scaffold.

References

• Polivka, Z., et al. (1989). "4H-benzo[4,5]cyclohepta[1,2-b]thiophenes and 9,10-dihydro derivatives: sulfonium analogues of pizotifen and ketotifen; chirality of ketotifen." Collection of Czechoslovak Chemical Communications.

• Speight, T. M., & Avery, G. S. (1972). "Pizotifen (BC-105): a review of its pharmacological properties and its therapeutic efficacy in vascular headaches." Drugs.

• PubChem. (n.d.). "Pizotifen Compound Summary." National Center for Biotechnology Information.

• Waldvogel, E., et al. (1976). "Synthese und absolute Konfiguration von (+)- und (−)-Ketotifen." Helvetica Chimica Acta.

• PrepChem. (n.d.). "Synthesis of 9,10-dihydro-9-methyl-4-(1-methyl-4-piperidyl)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ol."

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Technical Guide: Stability & Handling of 4-(Thiophen-2-ylmethylene)piperidine Hydrochloride

The following technical guide details the stability profile, degradation mechanisms, and handling protocols for 4-(Thiophen-2-ylmethylene)piperidine hydrochloride . This guide is structured for researchers and drug development professionals, synthesizing chemical principles with standard pharmaceutical stability practices.

Executive Summary

4-(Thiophen-2-ylmethylene)piperidine hydrochloride is a pharmacologically active scaffold belonging to the class of 4-heteroarylidenepiperidines . Its structure features an exocyclic double bond conjugating a piperidine ring with a thiophene moiety.

While the hydrochloride salt improves solid-state stability compared to the free base, this compound exhibits specific vulnerabilities under ambient conditions:

• High Photosensitivity: The conjugated vinyl-thiophene system is prone to rapid E/Z geometric isomerization upon exposure to UV/visible light.

• Oxidative Susceptibility: The thiophene sulfur and the exocyclic alkene are targets for oxidative degradation over extended periods.

• Hygroscopicity: As a hydrochloride salt, the compound attracts atmospheric moisture, risking hydrolysis or physical deliquescence.

Core Recommendation: Store at -20°C in amber vials under an inert atmosphere (Argon/Nitrogen) . Avoid ambient light exposure during handling.

Chemical Identity & Structural Analysis[1][2]

Property	Detail
Chemical Name	4-(Thiophen-2-ylmethylene)piperidine hydrochloride
Structural Class	4-Arylidenepiperidine / Vinyl-thiophene
Molecular Formula	C₁₀H₁₃NS · HCl (Predicted)
Key Functional Groups	• Piperidine (Protonated): Solubilizing, H-bond donor.• Exocyclic Alkene: Conjugated, rigid linker.• Thiophene: Electron-rich aromatic heterocycle.
Critical Stability Risk	Conjugated Diene System: The overlap of the thiophene -system with the exocyclic double bond creates a chromophore that absorbs UV/Vis light, driving photo-isomerization.

Degradation Mechanisms (The "Why")

Understanding the specific degradation pathways is essential for designing valid handling protocols.

Photochemical E/Z Isomerization

The most immediate threat to purity is light-induced isomerization. The exocyclic double bond restricts rotation, locking the molecule into an E (trans) or Z (cis) configuration.

• Mechanism: Absorption of photons (

  nm) excites the electrons to a anti-bonding orbital. This breaks the double bond character momentarily, allowing rotation. Upon relaxation, the molecule may adopt the thermodynamically less stable isomer.

• Impact: Changes in biological potency (receptor binding is stereospecific) and physical properties (solubility, melting point).

Oxidative Degradation

• S-Oxidation: The thiophene sulfur atom is electron-rich and can be oxidized by atmospheric oxygen (slowly) or peroxides to form thiophene-S-oxides or sulfones .

• Epoxidation: The exocyclic double bond can undergo oxidation to form an epoxide, particularly if the sample is in solution and exposed to air.

Diagram: Degradation Pathways

The following diagram illustrates the primary degradation routes driven by light and oxygen.

Caption: Figure 1. Primary degradation pathways. Light exposure drives reversible isomerization, while oxidation leads to irreversible chemical changes.

Stability Protocols & Handling

Storage Conditions

To maintain purity >98% over 6+ months, adhere to the following hierarchy of storage conditions:

Condition	Suitability	Notes
-20°C / Dark / Inert	Optimal	Prevents isomerization and oxidation. Standard for reference standards.
2-8°C / Dark	Acceptable	Suitable for working stocks used within 1-2 weeks.
Ambient / Light	Critical Failure	Expect detectable isomerization within hours/days.

Handling Workflow (The "How")

This protocol ensures data integrity during experimental use.

• Equilibration: Allow the vial to warm to room temperature before opening. This prevents water condensation on the cold solid (hygroscopicity risk).

• Solvent Selection:

  • Preferred: Methanol, DMSO (degassed).

  • Avoid: Ethers (potential peroxides), Chlorinated solvents (if acidic, can induce degradation over time).

• Light Protection: Perform weighing and dilution under amber light or low-light conditions. Wrap clear glassware in aluminum foil immediately.

Diagram: Validated Handling Workflow

A decision tree for handling the compound to minimize degradation risks.

Caption: Figure 2. Standard Operating Procedure (SOP) for handling hygroscopic and light-sensitive research chemicals.

Analytical Monitoring

Do not assume stability. Verify it using these methods.

High-Performance Liquid Chromatography (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

• Mobile Phase: Acetonitrile : Water (with 0.1% Formic Acid or TFA).

  • Note: Acidic modifier ensures the piperidine nitrogen remains protonated and improves peak shape.

• Detection: UV at

  (likely 250–300 nm).

• Success Criterion: Single peak. The appearance of a close-eluting satellite peak usually indicates the Z-isomer.

Nuclear Magnetic Resonance (NMR)

• Purpose: Definitive confirmation of geometry.

• Marker: Look for the vinylic proton signal (=CH-).

  • The chemical shift of the alkene proton differs significantly between E and Z isomers due to the magnetic anisotropy of the nearby aromatic rings.

  • E-isomer typically shows the alkene proton further downfield compared to the Z-isomer (depending on specific shielding).

References

• World Health Organization (WHO). (2024). Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series.

• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology.

• Baertschi, S. W., et al. (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. CRC Press. (Standard reference for degradation mechanisms of alkene/thiophene drugs).

• International Conference on Harmonisation (ICH). (2003). Stability Testing of New Drug Substances and Products Q1A(R2).

(Note: Specific stability data for this exact CAS is proprietary. The protocols above are derived from established medicinal chemistry principles for the 4-arylidenepiperidine scaffold.)

Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-(Thiophen-2-ylmethylene)piperidine hydrochloride

An Application Note for the Step-by-Step Synthesis of 4-(Thiophen-2-ylmethylene)piperidine Hydrochloride

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 4-(Thiophen-2-ylmethylene)piperidine hydrochloride, a valuable heterocyclic building block for drug discovery and development. The synthesis is achieved through a robust two-step process: a base-catalyzed aldol condensation of N-Boc-4-piperidone with thiophene-2-carboxaldehyde, followed by an acidic deprotection of the tert-butyloxycarbonyl (Boc) group, which concurrently yields the hydrochloride salt. This guide is intended for researchers, scientists, and drug development professionals, offering detailed procedural explanations, mechanistic insights, safety protocols, and characterization guidelines to ensure reproducible and successful synthesis.

Introduction and Scientific Background

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Its conformational flexibility and basic nitrogen atom allow for favorable interactions with a wide range of biological targets.[1] Similarly, the thiophene ring is a key isostere for the phenyl group, often used to modulate physicochemical properties and improve metabolic stability.[2] The convergence of these two motifs in 4-(Thiophen-2-ylmethylene)piperidine hydrochloride creates a versatile synthetic intermediate with significant potential for constructing novel therapeutic agents.

The synthetic strategy detailed herein employs a classic Claisen-Schmidt condensation reaction. This approach is chosen for its high efficiency, operational simplicity, and the use of readily available starting materials. The reaction proceeds by deprotonation of the α-carbon of N-Boc-4-piperidone, which then acts as a nucleophile, attacking the carbonyl carbon of thiophene-2-carboxaldehyde. Subsequent dehydration of the aldol adduct yields the stable α,β-unsaturated system. The use of a Boc protecting group is critical, as it deactivates the piperidine nitrogen, preventing side reactions, and is easily removed under acidic conditions to furnish the final hydrochloride salt.[3]

Reaction Scheme

Step 1: Claisen-Schmidt Condensation

N-Boc-4-piperidone reacts with thiophene-2-carboxaldehyde in the presence of a base to form N-Boc-4-(thiophen-2-ylmethylene)piperidine.

Step 2: Boc Deprotection and Salt Formation

The Boc-protected intermediate is treated with hydrochloric acid to yield the final product, 4-(Thiophen-2-ylmethylene)piperidine hydrochloride.

Mechanistic Pathway

The core of this synthesis is the base-catalyzed condensation. The mechanism involves the formation of an enolate from N-Boc-4-piperidone, which then attacks the aldehyde. This process is outlined in the diagram below.

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• 2. Design, synthesis, anti-inflammatory evaluation and molecular docking of novel thiophen-2-ylmethylene-based derivatives as potential TNF-α production inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of 3,5-Bis(thiophen-2-ylmethylene)piperidin-4-one

Abstract & Introduction

This application note details the protocol for the synthesis of 3,5-bis(thiophen-2-ylmethylene)piperidin-4-one , a heterocyclic analog of curcumin. This compound is synthesized via a double Claisen-Schmidt condensation between 4-piperidone and thiophene-2-carboxaldehyde.

Significance: Compounds in this class (bis-benzylidene piperidones) act as pharmacophores with significant biological potential.[1] They are structurally related to curcumin but exhibit enhanced stability and bioavailability. Research indicates their efficacy as:

• Cytotoxic Agents: Potent activity against colon cancer (HCT116) and leukemia (L1210) cell lines [1, 2].

• Proteasome Inhibitors: The

  -unsaturated ketone moiety acts as a Michael acceptor, covalently binding to nucleophilic residues in target proteins [4].

• Anti-inflammatory Agents: Inhibition of NF-

  B signaling pathways.

Reaction Mechanism

The synthesis proceeds through a base-catalyzed Claisen-Schmidt condensation. The 4-piperidone (ketone) possesses active methylene groups at the C3 and C5 positions. Under basic conditions, these positions are deprotonated to form enolates, which attack the electrophilic carbonyl of the thiophene-2-carboxaldehyde. Spontaneous dehydration follows, yielding the thermodynamically stable conjugated enone.

Key Mechanistic Steps:

• Deprotonation: Base removes an

  -proton from piperidone.

• Nucleophilic Attack: The enolate attacks the aldehyde.

• Dehydration: Elimination of water drives the equilibrium toward the conjugated product.

Figure 1: Mechanistic pathway of the Claisen-Schmidt condensation.

Materials & Reagents

Stoichiometry: The reaction requires a 1:2 molar ratio of piperidone to aldehyde. However, a slight excess of aldehyde (2.2 eq) is recommended to ensure complete bis-condensation and prevent mono-condensed byproducts.

Reagent	MW ( g/mol )	Equiv.[2]	Qty (10 mmol Scale)	Notes
4-Piperidone HCl monohydrate	153.61	1.0	1.54 g	Hygroscopic. Neutralize in situ.
Thiophene-2-carboxaldehyde	112.15	2.2	2.47 g (~2.1 mL)	Check purity; oxidizes to acid.
Sodium Hydroxide (NaOH)	40.00	2.5	1.00 g	Dissolved in min. water.
Ethanol (95% or Absolute)	-	Solvent	20 mL	Reaction medium.
Acetic Acid (Glacial)	-	-	~1 mL	Optional for neutralization.

Equipment:

• 50 mL Round-bottom flask (RBF)

• Magnetic stir bar & plate

• Ice bath

• Vacuum filtration setup (Buchner funnel)

Experimental Protocol

Phase 1: Catalyst Preparation & Solubilization

• Dissolve Base: Dissolve 1.0 g NaOH in 2 mL of distilled water. Cool to room temperature.

• Prepare Piperidone: In the 50 mL RBF, suspend 1.54 g of 4-piperidone HCl monohydrate in 10 mL of Ethanol.

• Neutralization: Add the NaOH solution dropwise to the piperidone suspension while stirring. The mixture may warm slightly as the HCl salt is neutralized.

  • Note: If the solution becomes extremely turbid due to NaCl precipitation, you may filter it, but typically the reaction proceeds fine in suspension.

Phase 2: Condensation

• Addition: Add 2.47 g (2.1 mL) of Thiophene-2-carboxaldehyde to the reaction mixture.

• Reaction: Stir the mixture vigorously at Room Temperature (20-25°C) .

  • Observation: The solution will quickly change color (yellow

    orange) and a precipitate should begin to form within 15-30 minutes.

  • Duration: Stir for 3–4 hours. (TLC check: 30% EtOAc in Hexane).

  • Alternative: Refluxing for 1 hour is possible but increases the risk of polymerization (tar formation).

Phase 3: Workup & Purification

• Precipitation: If the product has not fully precipitated, cool the flask in an ice bath (0-4°C) for 30 minutes. If the mixture is too thick, dilute with 5-10 mL of cold water.

• Filtration: Filter the solid under vacuum.

• Washing:

  • Wash with Cold Water (3 x 10 mL) to remove NaCl and excess NaOH.

  • Wash with Cold Ethanol (1 x 5 mL) to remove unreacted aldehyde.

  • Wash with Cold Diethyl Ether (1 x 5 mL) to facilitate drying.

• Recrystallization: Recrystallize the crude solid from Ethanol or a Chloroform/Methanol (1:1) mixture to obtain bright yellow/orange crystals.

Figure 2: Step-by-step experimental workflow.[3]

Characterization & Validation

The product, 3,5-bis(thiophen-2-ylmethylene)piperidin-4-one , should be validated using the following metrics.

Technique	Expected Result	Diagnostic Feature
Appearance	Yellow to Orange crystalline solid	Distinct color due to extended conjugation.
Melting Point	High melting solid (>200°C)	Phenyl analog melts ~273°C [3]. Thiophene analog likely >220°C (dec).[2]
1H NMR (DMSO-d6)	7.8 - 8.0 ppm (s, 2H)	Methine bridge (-CH=) . This singlet confirms condensation.
7.0 - 7.8 ppm (m, 6H)	Thiophene aromatic protons.
~3.9 - 4.2 ppm (s, 4H)	Piperidone ring (-CH2-N-CH2-). Deshielded by double bond.
IR Spectroscopy	1650 - 1665 cm	Conjugated Carbonyl (C=O) stretch. Lower than typical ketones.
1580 - 1600 cm	C=C alkene stretch.

Troubleshooting:

• Oily Product: If the product separates as an oil, scratch the flask sides with a glass rod to induce crystallization or add a seed crystal. Ensure the ethanol is cold.

• Low Yield: Ensure the 4-piperidone HCl was fully neutralized. If the pH is acidic, the enolate cannot form.

• Salt Contamination: If the MP is unusually high or broad, the product may contain NaCl. Wash thoroughly with water.

Safety & Hazards

• Thiophene-2-carboxaldehyde: Malodorous and harmful if inhaled. Handle in a fume hood.

• 4-Piperidone HCl: Precursor to controlled substances (fentanyl analogs) in some jurisdictions. Ensure regulatory compliance.

• Sodium Hydroxide: Corrosive. Wear gloves and eye protection.

References

• Dimmock, J. R., et al. (1992). Evaluation of some N-acyl analogues of 3,5-bis(arylidene)-4-piperidones for cytotoxic activity. Drug Design and Discovery.[4]

• Das, U., et al. (2008). Novel 3,5-bis(arylidene)-4-piperidone dimers: potent cytotoxins against colon cancer cells. European Journal of Medicinal Chemistry.

• PrepChem. Synthesis of 3,5-Bis(phenylmethylene)-4-piperidone, hydrochloride.[5]

• Pati, H. N., et al. (2009). Cytotoxic 3,5-bis(arylidene)-4-piperidones: Synthesis and structure-activity relationships.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 4,4’-(Thiophene-2,5-diylbis(ethyne-2,1-diyl))bis(1-methyl-1-pyridinium) Iodide [mdpi.com]
• 3. 4-Piperidone synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. prepchem.com [prepchem.com]

Optimization of reaction conditions for synthesizing thiophene-piperidine intermediates

Executive Summary

The thiophene-piperidine pharmacophore is a structural cornerstone in medicinal chemistry, present in antipsychotics (e.g., Olanzapine), anticoagulants, and various kinase inhibitors. However, the formation of the C–N bond between electron-rich thiophenes and secondary amines like piperidine presents unique synthetic challenges. Thiophene sulfur atoms can coordinate to transition metals, poisoning catalysts, while the electron-rich nature of the ring disfavors nucleophilic attack.

This guide provides a rigorous, evidence-based protocol for synthesizing these intermediates. We contrast two primary methodologies: Buchwald-Hartwig Cross-Coupling (for unactivated systems) and Nucleophilic Aromatic Substitution (

) (for activated systems).[1] Special emphasis is placed on overcoming catalyst deactivation via ligand selection and optimizing reaction matrices for scale-up.

Strategic Analysis: Pathway Selection

Before initiating wet chemistry, the electronic nature of the thiophene substrate dictates the synthetic strategy.

• Pathway A: Buchwald-Hartwig Amination (Pd-Catalyzed) [1][2]

  • Applicability:[3][4][5][6][7][8][9][10][11][12] Unactivated halothiophenes (e.g., 3-bromothiophene).

  • Mechanism:[1][13][14][15] Pd(0)/Pd(II) catalytic cycle.[6][8][9][16]

  • Critical Challenge:Catalyst Poisoning. The thiophene sulfur lone pair competes with the phosphine ligand for the Pd center, arresting the catalytic cycle.

• Pathway B: Nucleophilic Aromatic Substitution (

  )

  • Applicability:[3][4][5][6][7][8][9][11][12] Activated thiophenes bearing strong electron-withdrawing groups (EWG) like

    , , or .

  • Mechanism:[1][13][14][15] Addition-Elimination (Meisenheimer complex).

  • Critical Challenge:Regioselectivity. Directing the amine to the correct halide when multiple leaving groups are present.

Decision Logic Diagram

Caption: Decision tree for selecting the optimal synthetic pathway based on substrate electronics.

Protocol A: Buchwald-Hartwig Amination (Unactivated Systems)

This is the "Gold Standard" for medicinal chemistry but requires strict control over conditions to prevent catalyst death.

The "Thiophene Problem" & Ligand Solution

Standard ligands like

or dppf often fail because thiophene is a "soft" donor that binds irreversibly to Pd. To solve this, we utilize Dialkylbiaryl Phosphine Ligands (Buchwald Ligands).

• RuPhos: The superior choice for secondary amines like piperidine. It creates a protective steric pocket around the Pd, preventing sulfur coordination while facilitating reductive elimination.

• Precatalysts (Pd-G3/G4): Do not use

  + Ligand in situ if possible. Precatalysts (e.g., RuPhos Pd G4) ensure a 1:1 Pd:Ligand ratio and rapid initiation even at lower temperatures [1].

Optimization Matrix (Experimental Design)

Parameter	Standard Condition	Optimization Variant	Rationale
Catalyst	RuPhos Pd G4 (2 mol%)	XPhos Pd G4	RuPhos is specific for 2° amines; XPhos is a robust generalist.
Base	NaOtBu (1.5 equiv)	LiHMDS or	NaOtBu is standard. Use LiHMDS for base-sensitive substrates; for high-temp stability.
Solvent	Toluene	1,4-Dioxane or t-Amyl Alcohol	Dioxane allows higher temps ( ). t-Amyl alcohol helps solubility of polar intermediates.
Temp			Thiophenes often require higher activation energy than phenyl halides.

Step-by-Step Protocol

Target Reaction: Coupling of 3-bromothiophene with 4-methylpiperidine.

• Preparation (Inert Atmosphere):

  • Flame-dry a 2-neck round bottom flask or sealable microwave vial.

  • Cool under a stream of Argon. Note: Oxygen is the enemy of Pd(0).

• Reagent Charging:

  • Add RuPhos Pd G4 (2.0 mol%) and NaOtBu (1.5 equiv).

  • Why Solid Base? NaOtBu is moisture sensitive; handle quickly or in a glovebox.

  • Add 3-bromothiophene (1.0 equiv).

• Solvent & Amine Addition:

  • Add anhydrous Toluene (0.2 M concentration relative to halide).

  • Add 4-methylpiperidine (1.2 equiv).

  • Technique: Sparge the solvent with Argon for 10 mins prior to addition to remove dissolved

    .

• Reaction:

  • Seal vessel and heat to

    for 4–12 hours.

  • Monitoring: Check LC-MS. If conversion <50% at 4h, boost temp to

    .

• Workup:

  • Cool to RT. Dilute with EtOAc. Filter through a pad of Celite (removes Pd black).

  • Wash filtrate with water/brine. Dry over

    .

  • Scavenging (Crucial): If the product is for biological assay, treat the organic phase with a metal scavenger (e.g., SiliaMetS® Thiol) to remove residual Pd (<10 ppm).

Protocol B: (Activated Systems)

For thiophenes with electron-withdrawing groups (e.g., 2-fluoro-3-nitrothiophene), Palladium is unnecessary and expensive. The reaction proceeds via nucleophilic attack.

Mechanistic Insight

The reaction rate follows the order: F >> Cl ≈ Br > I . Unlike cross-coupling (where Br/I are best),

favors Fluorine because the high electronegativity stabilizes the anionic Meisenheimer intermediate [2].

Step-by-Step Protocol

• Setup:

  • Use a standard vial; inert atmosphere is recommended but less critical than for Pd chemistry.

• Reagents:

  • Substrate: 2-chloro-3-nitrothiophene (1.0 equiv).

  • Nucleophile: Piperidine (2.5 equiv).

  • Note: Excess amine acts as the base to neutralize the generated HCl. Alternatively, use DIPEA (1.5 equiv) if piperidine is precious.

• Solvent:

  • Acetonitrile (MeCN) or DMF .

  • Tip: MeCN is preferred for easier workup (volatile), whereas DMF requires aqueous washes to remove.

• Execution:

  • Stir at Room Temperature .

  • Observation: Reaction is often exothermic and turns bright yellow/orange (color of the nitronate intermediate).

  • If sluggish, heat to

    .

• Workup:

  • Pour into ice water. The product often precipitates as a solid. Filter and wash with water.

Troubleshooting & Optimization Logic

Scenario: Low Yield in Buchwald Coupling

Symptom	Diagnosis	Corrective Action
Starting material remains, no Pd black	Catalyst never activated.	Switch from Pd(OAc)2 to Pd-G4 Precatalyst . Ensure exclusion.
Pd black precipitates immediately	"Ligand stripping" by substrate.	Increase Ligand:Pd ratio to 2:1. Switch to BrettPhos (bulkier).
Debromination (Thiophene-H formed)	-Hydride elimination or reduction.	Switch solvent to Dioxane . Lower temperature.
Product formed but conversion stalls	Catalyst poisoning by product.	Add fresh catalyst (1 mol%) after 4 hours.

Visualizing the Catalytic Cycle & Inhibition

Caption: The Pd catalytic cycle showing the off-cycle competitive inhibition (poisoning) by the thiophene sulfur atom.

References

• RuPhos Pd G4 Utility: Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–N Cross-Coupling Reactions." Chemical Science, 2013. Link

• SNAr Mechanism: Terrier, F. "Nucleophilic Aromatic Displacement: The Influence of the Nitro Group." VCH Publishers, 1991.

• Thiophene Amination Review: Hartwig, J. F. "Evolution of a Fourth Generation Catalyst for the Amination of Aryl Halides." Accounts of Chemical Research, 2008. Link

• Heterocycle Poisoning: Campeau, L. C., et al. "Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles." Science, 2023 (Contextual reference on S-coordination). Link

• Buchwald-Hartwig General Guide: Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011. Link

Sources

• 1. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design and optimization of piperidine-substituted thiophene[3,2-d]pyrimidine-based HIV-1 NNRTIs with improved drug resistance and pharmacokinetic profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
• 13. uwindsor.ca [uwindsor.ca]
• 14. Experimental investigation on the coupling mechanism between sulfur poisoning and hydrothermal aging of the Cu-SSZ-13 SCR catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 15. youtube.com [youtube.com]
• 16. Synthesis of Heterocyclic Triads by Pd-Catalyzed Cross-Couplings and Evaluation of Their Cell-Specific Toxicity Profile - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Thiophene-Methylene-Piperidine Structures via the Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene-methylene-piperidine scaffold is a privileged structural motif in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1][2][3][4][5] This application note provides a detailed guide to the synthesis of these valuable structures utilizing the Wittig reaction, a robust and versatile method for alkene formation.[6][7][8][9][10] We will delve into the mechanistic underpinnings of the reaction, offer detailed, step-by-step protocols for the preparation of key precursors and the final olefination, and provide insights into reaction optimization and troubleshooting. This guide is intended to equip researchers with the practical knowledge necessary to efficiently incorporate this synthetic strategy into their drug discovery and development workflows.

Introduction: The Significance of Thiophene-Methylene-Piperidine Scaffolds

Thiophene and its derivatives are cornerstones of medicinal chemistry, valued for their diverse biological activities which include antimicrobial, anti-inflammatory, and anticancer properties.[1][3] The piperidine ring, another critical pharmacophore, is prevalent in numerous pharmaceuticals due to its ability to confer favorable pharmacokinetic properties and engage in crucial interactions with biological targets. The combination of these two heterocyclic systems through a methylene linker generates a molecular framework with significant potential for modulating a variety of physiological processes. The Wittig reaction offers a direct and reliable method for constructing the exocyclic double bond that connects the thiophene and piperidine moieties.[6]

The Wittig Reaction: Mechanism and Strategic Considerations

The Wittig reaction facilitates the formation of an alkene by reacting a phosphorus ylide (also known as a Wittig reagent) with an aldehyde or ketone.[6][7][8][9] The thermodynamic driving force for this reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[11]

The overall transformation can be broken down into two key stages:

• Ylide Formation: A phosphonium salt, typically prepared from the reaction of triphenylphosphine with an alkyl halide, is deprotonated by a strong base to generate the nucleophilic ylide.[7][8][12]

• Olefination: The ylide attacks the carbonyl carbon of an aldehyde or ketone, leading to a betaine intermediate which then collapses to form an oxaphosphetane.[13] This four-membered ring subsequently fragments to yield the desired alkene and triphenylphosphine oxide.[8][13]

Visualizing the Reaction Pathway

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. cognizancejournal.com [cognizancejournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 6. SATHEE CUET: Chemistry Wittig Reaction [cuet.iitk.ac.in]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Wittig reaction - Wikipedia [en.wikipedia.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Troubleshooting solubility issues of thiophene-piperidine salts in HPLC buffers

Technical Support Center: Thiophene-Piperidine Salts in HPLC

A Guide to Troubleshooting Solubility Issues in Reversed-Phase HPLC

Welcome to the Technical Support Center. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting for solubility issues encountered with thiophene-piperidine salts in HPLC buffers. As Senior Application Scientists, we understand that unexpected precipitation can derail critical analyses. This resource offers a structured, cause-and-effect approach to diagnosing and resolving these challenges.

Frequently Asked Questions (FAQs)

Q1: My thiophene-piperidine salt, which was dissolved in my sample diluent, precipitated upon injection into the HPLC system. What is the likely cause?

A1: This is a classic case of mobile phase-induced precipitation. The solubility of your compound is highly dependent on the composition of the solvent it is in. When your sample, dissolved in a strong organic solvent like DMSO or methanol, is injected into a weaker, highly aqueous mobile phase at the start of a gradient, the abrupt change in solvent strength can cause the compound to crash out of solution.[1][2] This is particularly common with highly lipophilic molecules.

Q2: I'm observing high backpressure and peak tailing with my thiophene-piperidine salt analysis. Could this be related to solubility?

A2: Absolutely. High backpressure is a frequent symptom of buffer precipitation within the HPLC system, including the column frits and tubing.[3][4][5] Peak tailing, on the other hand, can be indicative of secondary interactions between your analyte and the stationary phase, which can be exacerbated by solubility issues or improper mobile phase pH.[4] If your compound is partially ionized, it can interact with residual silanols on the silica-based stationary phase, leading to poor peak shape.

Q3: Why is the pH of the mobile phase so critical for the solubility of my thiophene-piperidine salt?

A3: The piperidine moiety in your compound is basic, with a pKa of its conjugate acid typically around 11.[6][7] This means that at a pH below its pKa, the piperidine nitrogen will be protonated, forming a positively charged salt. This ionized form is generally much more soluble in aqueous mobile phases than the neutral free base.[8] Therefore, controlling the mobile phase pH is essential to maintain your analyte in a single, soluble, and consistently ionized state.[9][10] A good rule of thumb is to maintain the mobile phase pH at least 2 units away from the analyte's pKa to ensure it is predominantly in one form.[9][10]

Q4: Can the choice of organic modifier in my mobile phase affect the solubility of my thiophene-piperidine salt?

A4: Yes, the choice of organic modifier (e.g., acetonitrile vs. methanol) can influence solubility and chromatographic selectivity.[11][12] While both are common in reversed-phase HPLC, they have different polarities and elution strengths.[12] Acetonitrile is generally a stronger solvent than methanol for many compounds.[12] However, buffer salts can have different solubilities in each. For instance, phosphate buffers are less soluble in high concentrations of acetonitrile compared to methanol.[13] It's crucial to ensure your chosen buffer is soluble across the entire gradient range of your organic modifier.[14]

In-Depth Troubleshooting Guides

Issue 1: Analyte Precipitation at the Start of a Gradient Run

Root Cause Analysis:

The primary cause is the significant difference in solvent strength between your sample diluent and the initial mobile phase conditions. Thiophene-piperidine compounds, often being lipophilic, require a higher percentage of organic solvent to remain in solution.[15][16]

Troubleshooting Workflow:

Caption: Troubleshooting analyte precipitation at the start of a gradient.

Detailed Protocol:

• Analyze Your Method: Compare the composition of your sample diluent with the initial percentage of your organic mobile phase (Solvent B).

• Strategy 1: Match the Solvents: If feasible, dissolve your sample directly in the initial mobile phase mixture (e.g., 95% Water/Buffer, 5% Acetonitrile). This is the most direct way to prevent precipitation upon injection.

• Strategy 2: Modify the Gradient: If your compound is not soluble in the initial mobile phase, increase the starting percentage of your organic solvent. For example, instead of starting at 5% B, begin your gradient at 20% or 30% B. This will create a more favorable environment for your analyte upon injection.

• Verify: After implementing either strategy, perform a test injection to confirm that the precipitation issue is resolved.

Issue 2: Buffer Precipitation and High System Backpressure

Root Cause Analysis:

Buffer salts have limited solubility in organic solvents.[5][14] As the percentage of organic modifier increases during a gradient run, the buffer can precipitate out of the mobile phase, leading to blockages and high backpressure.[3][5]

Troubleshooting Workflow:

Caption: Troubleshooting buffer precipitation and high backpressure.

Detailed Protocol:

• Evaluate Buffer Choice and Concentration:

  • Concentration: High buffer concentrations (above 50 mM) are more prone to precipitation.[9] A typical starting point is 25-50 mM, but if precipitation occurs, try reducing the concentration to 10-25 mM.[4][9]

  • Buffer Type: Phosphate buffers are common but have limited solubility in high percentages of acetonitrile.[13] For methods with high organic content or for LC-MS applications, consider volatile buffers like ammonium formate or ammonium acetate, which are generally more soluble in organic solvents.[9][17]

• Assess Gradient Conditions: Review the highest percentage of organic solvent in your gradient. If you are running up to 95% or 100% B, this is a likely cause of buffer precipitation. Consider lowering the final organic percentage if the chromatography allows.

• System Flush: If you suspect buffer has already precipitated, it is crucial to flush the system thoroughly.

  • Disconnect the column.

  • Flush all HPLC lines with warm, HPLC-grade water to dissolve the precipitated salts.

  • Once the pressure returns to normal, gradually re-introduce the mobile phase.

  • If the column is suspected to be clogged, it may be possible to salvage it by flushing it at a low flow rate with warm water (if the stationary phase is compatible).[4]

Issue 3: Poor Peak Shape (Tailing or Splitting)

Root Cause Analysis:

For basic compounds like thiophene-piperidine salts, poor peak shape is often due to interactions with the silica stationary phase or the presence of multiple ionized/neutral forms of the analyte.

Troubleshooting Workflow:

Caption: Troubleshooting poor peak shape for basic compounds.

Detailed Protocol:

• pH Optimization:

  • Know Your pKa: The pKa of the conjugate acid of piperidine is approximately 11.[6][7]

  • Adjust pH: To ensure the compound is in a single, protonated form, adjust the mobile phase pH to be at least 2 units lower than the pKa. A pH of 2.5-4 is often a good starting point for basic compounds.[9][10]

• Buffer Selection and Concentration:

  • Buffering Capacity: Choose a buffer whose pKa is close to your desired mobile phase pH for optimal buffering capacity.[9][18] For a target pH of 3, formic acid/formate (pKa ~3.8) or phosphate (pKa1 ~2.1) are good choices.[19][20]

  • Concentration: Ensure the buffer concentration is sufficient to control the pH and minimize interactions with the stationary phase. A range of 25-50 mM is generally effective.[9]

• Consider Additives: If peak tailing persists even with optimized pH and buffering, consider adding a competing base like triethylamine (TEA) to the mobile phase at a low concentration (e.g., 0.1%). TEA can help to mask active silanol sites on the stationary phase. However, with modern, high-purity silica columns, this is often not necessary.[4]

Data and Reference Tables

Table 1: Physicochemical Properties of Parent Heterocycles

Property	Piperidine	Thiophene
pKa	~11.12 (of conjugate acid)[6]	~ -4.5 (very weakly basic)[21]
Nature	Basic, Saturated	Aromatic, Nonpolar[16][22]
Solubility	Miscible with water[23]	Poorly soluble in water[16]

Table 2: Common HPLC Buffers and Their Useful pH Ranges

Buffer	pKa	Useful pH Range	Volatile (MS-Friendly)?
Trifluoroacetic Acid (TFA)	~0.5	1.5 - 2.5[19][20]	Yes
Phosphate (pKa1)	~2.1	1.1 - 3.1[18][19][20]	No
Formate	~3.8	2.8 - 4.8[18][19][20]	Yes
Acetate	~4.8	3.8 - 5.8[18][19][20]	Yes
Phosphate (pKa2)	~7.2	6.2 - 8.2[18][19][20]	No
Ammonia	~9.2	8.2 - 10.2[18][19][20]	Yes

Data compiled from various sources.[18][19][20]

References

• Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chrom
• pH Ranges of Common Buffers Used in HPLC - MicroSolv Technology Corpor
• Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide. (URL: )
• pH Tanges of Common Buffers Used in HPLC - MicroSolv. (URL: )
• Troubleshooting Reversed Phase Chrom

• HPLC Troubleshooting Guide - SCION Instruments. (URL: [Link])

• Reversed-phase HPLC Buffers. (URL: [Link])

• Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). (URL: [Link])

• Piperidine. (URL: [Link])

• pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono‐ and difluorinated derivatives. (URL: [Link])

• [Kromasil®] F.A.Q. - Which are common buffers used in HPLC? (URL: [Link])

• HPLC Troubleshooting. (URL: [Link])

• HPLC Troubleshooting Methods. (URL: [Link])

• HPLC Troubleshooting Guide. (URL: [Link])

• Measured pKa(H) values (22 °C) for bicyclic piperidine analogs 1, 2,... (URL: [Link])

• Selecting an organic modifier for reversed-phase chromatography. (URL: [Link])

• Synthesis, properties and biological activity of thiophene: A review - Der Pharma Chemica. (URL: [Link])

• Choosing HPLC Columns for Rapid Method Development - Agilent. (URL: [Link])

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. (URL: [Link])

• HPLC Basics: Improving resolution (II): Mobile Phases : Solvent Strength – Organic modifier. (URL: [Link])

• A Guide to HPLC and LC-MS Buffer Selection. (URL: [Link])

• Design and optimization of piperidine-substituted thiophene[3,2-d]pyrimidine-based HIV-1 NNRTIs with improved drug resistance and pharmacokinetic profiles - PMC. (URL: [Link])

• The selection of buffer salts for the high-performance liquid chromatography of basic compounds - ResearchGate. (URL: [Link])

• Role of Buffers in Liquid Chromatography | Phenomenex. (URL: [Link])

• Selecting Buffer pH in Reversed-Phase HPLC - farmatel. (URL: [Link])

• 1-(Thiophen-2-yl)piperidine | C9H13NS | CID 12181160 - PubChem. (URL: [Link])

• (Thiophen-2-yl)

• Thiophene - Wikipedia. (URL: [Link])

• Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis - PMC. (URL: [Link])

• Synthesis, Characterization of thiophene derivatives and its biological applications. (URL: [Link])

• Piperidine derivatives - extra peak in pure compounds. Why and how to change it? (URL: [Link])

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed. (URL: [Link])

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• 23. Piperidine [drugfuture.com]

Removing unreacted aldehyde impurities from 4-(Thiophen-2-ylmethylene)piperidine products

Welcome to the technical support center for the synthesis and purification of 4-(Thiophen-2-ylmethylene)piperidine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with removing unreacted aldehyde impurities from the final product. The following troubleshooting guides and frequently asked questions (FAQs) provide in-depth, practical solutions based on established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of your 4-(Thiophen-2-ylmethylene)piperidine product.

Issue 1: My NMR spectrum shows a persistent peak corresponding to thiophene-2-carboxaldehyde. How can I remove this impurity?

Cause: Unreacted thiophene-2-carboxaldehyde is a common impurity in the synthesis of 4-(Thiophen-2-ylmethylene)piperidine, which proceeds via an enamine intermediate.[1] Due to the reversible nature of enamine formation, residual aldehyde often remains in the crude product.[1]

Solution: Bisulfite Adduct Formation and Liquid-Liquid Extraction

This is a highly effective and selective method for removing aldehydes.[2][3][4] The aldehyde reacts with sodium bisulfite to form a water-soluble adduct, which can then be easily separated by extraction.[2][5]

Detailed Protocol: Aldehyde Removal via Bisulfite Extraction

• Dissolution: Dissolve the crude product mixture in a water-miscible organic solvent like methanol, tetrahydrofuran (THF), or acetonitrile.[3] For aromatic aldehydes like thiophene-2-carboxaldehyde, methanol is a suitable choice.[2][4]

• Adduct Formation: Add a freshly prepared saturated aqueous solution of sodium bisulfite to the dissolved mixture. Shake the mixture vigorously in a separatory funnel for about 30 seconds to 1 minute to facilitate the formation of the aldehyde-bisulfite adduct.[2][4][5]

• Extraction: Add a water-immiscible organic solvent (e.g., ethyl acetate or diethyl ether) and deionized water to the separatory funnel. Shake the funnel again to partition the components.[3]

• Separation: Allow the layers to separate. The aqueous layer will contain the water-soluble bisulfite adduct of the thiophene-2-carboxaldehyde, while your desired 4-(Thiophen-2-ylmethylene)piperidine product will remain in the organic layer.[2][3]

• Washing: Drain the aqueous layer. Wash the organic layer with deionized water and then with brine to remove any residual water-soluble impurities and salts.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the purified product.

Issue 2: My product is an oil, but the literature reports it as a solid. What should I do?

Cause: The presence of impurities, such as unreacted starting materials or solvent residues, can lower the melting point of a compound, causing it to appear as an oil or a low-melting solid.

Solution: Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds.[6] The principle is to dissolve the impure solid in a hot solvent and then allow it to cool slowly, whereupon the pure compound crystallizes out, leaving the impurities in the solution.[6]

Recrystallization Solvent Selection

Solvent/Solvent System	Rationale
Methanol/Water	The enamine product is likely soluble in hot methanol and less soluble in cold methanol. Adding water as an anti-solvent can induce crystallization. A patent for a similar enamine salt purification utilizes methanol.[7]
Ethanol/Water	Similar to methanol/water, this is a common solvent system for recrystallizing moderately polar organic compounds.[6]
Ethyl Acetate/Hexane	The product may be soluble in hot ethyl acetate and insoluble in hexane. Adding hexane to a hot ethyl acetate solution can promote crystallization.[1]

General Recrystallization Protocol

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of a suitable hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[6]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Issue 3: I'm concerned about the stability of my enamine product during silica gel column chromatography. Is this a valid concern?

Cause: Yes, this is a valid concern. Enamines can be sensitive to the acidic nature of silica gel, which can lead to hydrolysis back to the starting aldehyde and amine.[8][9]

Solution: Modified Column Chromatography or Alternative Stationary Phases

To mitigate decomposition on silica gel, you can either neutralize the silica or use a different stationary phase.

• Neutralized Silica Gel: Before packing the column, slurry the silica gel in the chosen eluent containing a small amount of a volatile base, such as triethylamine (typically 0.5-1% v/v).[9] This will neutralize the acidic sites on the silica surface.

• Alternative Stationary Phases:

  • Alumina (basic or neutral): Alumina is a good alternative to silica gel for purifying basic compounds like enamines.[9]

  • Amine-functionalized silica: This is a specialty stationary phase that is ideal for the purification of basic compounds and can prevent decomposition.[10]

Workflow for Column Chromatography of an Amine-Containing Compound

Caption: General workflow for column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 4-(Thiophen-2-ylmethylene)piperidine?

A1: The most common impurities are unreacted starting materials, namely thiophene-2-carboxaldehyde and piperidine. Depending on the reaction conditions, side products from self-condensation of the aldehyde or oxidation of the product could also be present.

Q2: Can I use a simple acid-base extraction to purify my product?

A2: An acid-base extraction can be useful for removing acidic or neutral impurities, but it will not effectively remove unreacted thiophene-2-carboxaldehyde. Since your desired product is basic, you could wash an organic solution of your crude product with a dilute acid to remove basic impurities. However, this risks protonating your enamine product and potentially causing hydrolysis. A more targeted approach like the bisulfite extraction is recommended for aldehyde removal.[11]

Q3: Are there any alternatives to bisulfite extraction for removing aldehydes?

A3: Yes, other methods exist, though they can be more complex. These include the use of Girard's reagents to form water-soluble hydrazones or reaction with dimedone to form a crystalline derivative that can be filtered off.[12] For most applications, bisulfite extraction offers the best balance of efficiency, selectivity, and ease of use.[2][3][4]

Decision Tree for Purification Method Selection

Caption: A decision tree to guide the selection of a purification method.

References

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from [Link]

• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), 57321. [Link]

• Brindle, C. S., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403. [Link]

• Olson, T. M., & Hoffmann, M. R. (1988). Kinetics, mechanism and thermodynamics of bisulfite-aldehyde adduct formation. The Journal of Physical Chemistry, 92(15), 4246–4253.
• CN111632400B - Recrystallization purification method of enamine salt - Google Patents. (n.d.).

• Wikipedia. (2023, November 29). Acid–base extraction. In Wikipedia. [Link]

• List, B., Pojarliev, P., & Martin, H. J. (2007). Asymmetric Enamine Catalysis. Chemical Reviews, 107(12), 5471–5559. [Link]

• ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification?[Link]

• ResearchGate. (2015, December 28). Is it possible to purify imine using column chromatography?[Link]

• Reddit. (2015, April 1). Purifying aldehydes? r/chemistry. [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

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• 6. web.mnstate.edu [web.mnstate.edu]
• 7. CN111632400B - Recrystallization purification method of enamine salt - Google Patents [patents.google.com]
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• 10. biotage.com [biotage.com]
• 11. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Isomerization of the Exocyclic Double Bond in Piperidine Derivatives

Foundational Knowledge: Understanding the Isomerization Challenge

Welcome to the technical support center for managing the stability of exocyclic double bonds in piperidine derivatives. Piperidine scaffolds are crucial building blocks in medicinal chemistry and drug development.[1][2] However, researchers often encounter the frustrating issue of the exocyclic double bond migrating to the more stable endocyclic position. This guide provides in-depth, field-proven insights to diagnose, troubleshoot, and overcome this common synthetic hurdle.

Why Does Isomerization Occur? The Thermodynamic Driving Force

The core of the issue lies in thermodynamics. In most cases, an endocyclic (internal) double bond within a six-membered ring is more stable than an exocyclic (external) one.[3][4] This increased stability is attributed to factors like greater substitution on the double bond (Zaitsev's rule) and reduced steric strain.[4][5] The system will naturally seek this lower energy state, leading to isomerization, especially in the presence of an acid or base catalyst which provides a low-energy pathway for the transformation.

The isomerization can be initiated by either acid or base catalysis, proceeding through a carbocation or carbanion intermediate, respectively.[6][7]

Caption: General mechanisms for acid- and base-catalyzed isomerization.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers have when facing unexpected isomerization.

Q1: I isolated my desired exocyclic product, but NMR analysis shows it converted to the endocyclic isomer. What happened?

A: This is a classic case of isomerization occurring during either the reaction workup or purification. Trace amounts of acid or base can catalyze the shift.

• Acidic Workup: Using a strong acid (e.g., HCl, H2SO4) to neutralize a reaction can readily protonate the exocyclic double bond, facilitating its migration to the more stable endocyclic position upon deprotonation.[6][8]

• Chromatography: Standard silica gel is inherently acidic and can act as a catalyst for isomerization while your compound is on the column. The longer the compound is exposed, the more isomerization can occur.[9] Similarly, basic alumina can promote isomerization in base-sensitive compounds.

• Storage: If the purified compound is stored with trace acidic or basic impurities, isomerization can occur over time, even at low temperatures.

Q2: How can I definitively detect and quantify the ratio of exocyclic to endocyclic isomers?

A: The most powerful tool for this is Nuclear Magnetic Resonance (NMR) spectroscopy .

• ¹H NMR: The vinylic protons (the =CH₂) of the exocyclic isomer typically appear as distinct singlets or narrowly coupled multiplets in a specific region of the spectrum (often ~4.5-5.0 ppm). The single vinylic proton of the endocyclic isomer will appear as a multiplet at a different chemical shift, and the adjacent allylic protons will also have characteristic shifts. Quantification is achieved by integrating the signals corresponding to each isomer.

• ¹³C NMR: The chemical shifts of the sp² hybridized carbons of the double bond will be distinctly different for each isomer, providing another method for confirmation and quantification. Gas Chromatography (GC) coupled with a mass spectrometer (GC-MS) can also be effective if the isomers are volatile and separable on the GC column.

Q3: Is the isomerization process reversible?

A: Yes, the reaction is often an equilibrium process.[10][11] However, because the endocyclic isomer is significantly more stable, the equilibrium heavily favors its formation. Driving the reaction from the endocyclic to the less stable exocyclic position is thermodynamically unfavorable and requires specific strategies, such as photochemical pumping, which are outside the scope of standard synthetic methods.[12] Therefore, for practical purposes in drug development, the focus is entirely on preventing the forward isomerization.

Q4: My synthesis is performed under neutral conditions, so why am I still seeing isomerization?

A: "Neutral" is relative. Several factors can introduce catalytic species or conditions that promote isomerization:

• Reagents: Some seemingly neutral reagents can contain acidic or basic impurities from their manufacturing process.

• Solvents: Certain solvents can participate in the reaction or contain impurities. For example, technical-grade solvents may contain traces of acid or water.[13]

• Temperature: Higher reaction temperatures provide the necessary activation energy to overcome the barrier to isomerization, even with a weak or trace catalyst.[10][14] Reactions that are kinetically controlled at low temperatures can shift to thermodynamic control at higher temperatures, favoring the more stable isomer.[8][14]

Troubleshooting Guide: From Reaction to Storage

This guide provides a systematic approach to identifying and solving isomerization problems at different stages of your workflow.

Caption: A decision-making workflow for troubleshooting isomerization.

Problem 1: Isomerization is happening during the reaction.

(Diagnosis: In-process controls like TLC or LC-MS show the formation of the endocyclic isomer over time).

• Causality & Solution - Temperature Control: High temperatures favor thermodynamic equilibrium.[14] By lowering the reaction temperature, you favor the kinetically formed product (the one with the lower activation energy), which is often the desired exocyclic isomer.[8][10][15]

  • Action: Run the reaction at 0 °C, -20 °C, or even -78 °C. Monitor carefully, as reaction times may increase.

• Causality & Solution - Reagent Choice (Bases): For reactions like Wittig or Horner-Wadsworth-Emmons, standard bases (e.g., NaH, NaOMe) can be strong enough to deprotonate the product's allylic position, causing equilibration.

  • Action: Switch to a bulky, non-nucleophilic base like Lithium Hexamethyldisilazide (LHMDS) or Potassium Hexamethyldisilazide (KHMDS). Their steric hindrance makes it more difficult to deprotonate the sterically congested allylic position of the product, thus suppressing isomerization.

• Causality & Solution - Solvent Effects: Polar, protic solvents (like methanol or ethanol) can facilitate proton transfer, which is key to the isomerization mechanism.[13]

  • Action: Use aprotic, non-polar solvents like Tetrahydrofuran (THF), Toluene, or Dichloromethane (DCM) to create an environment less conducive to proton shuttling.

Problem 2: Isomerization is happening during workup and purification.

(Diagnosis: Crude NMR shows a clean exocyclic product, but the post-column NMR shows a mixture).

• Causality & Solution - Aqueous Workup: Quenching a reaction with a strong acid is a primary cause of isomerization.

  • Action: Use a milder quenching agent. Saturated aqueous ammonium chloride (NH₄Cl) solution is weakly acidic and often a safe choice. For highly sensitive compounds, quenching with a pH 7 phosphate buffer may be necessary.

• Causality & Solution - Column Chromatography: The acidic surface of silica gel is a common culprit.[9]

  • Action 1 (Neutralization): Deactivate the silica gel by preparing the slurry in an eluent containing a small amount of a volatile base, typically 0.5-1% triethylamine (Et₃N). This neutralizes the acidic sites on the silica surface.

  • Action 2 (Alternative Media): Consider using neutral or basic alumina as the stationary phase. A patch test in a pipette is recommended to ensure your compound is stable.

  • Action 3 (Avoid Chromatography): If possible, purify the compound by other means such as recrystallization or distillation, which avoid contact with acidic surfaces.[9][16]

Problem 3: The purified product isomerizes during storage.

(Diagnosis: A sample that was initially pure shows the endocyclic isomer after days or weeks).

• Causality & Solution - Residual Impurities: Trace acid or base left over from purification can catalyze isomerization over time. The stability of drug molecules is highly dependent on storage conditions.[17][18]

  • Action 1 (Purity): Ensure the final product is rigorously purified. If it was purified on neutralized silica, ensure all the triethylamine is removed under high vacuum, as it can also cause issues.

  • Action 2 (Storage Conditions): Store the compound as a solid if possible. If it must be in solution, use a non-polar, aprotic solvent. Always store sensitive compounds at low temperatures (e.g., -20 °C) under an inert atmosphere (Nitrogen or Argon) to minimize degradation pathways.[17]

Protocols & Methodologies

Protocol 1: General Procedure for Deactivating Silica Gel for Flash Chromatography

This protocol describes the standard method for neutralizing silica gel to prevent acid-catalyzed isomerization during purification.

• Select Eluent: Determine an appropriate solvent system (e.g., 20% Ethyl Acetate in Hexane) for your separation via TLC analysis.

• Prepare Slurry: In a beaker, add the required amount of silica gel.

• Add Base: Prepare the mobile phase by adding triethylamine (Et₃N) to the pre-mixed eluent to a final concentration of 1% (v/v).

• Slurry Formation: Pour the base-containing eluent over the silica gel to create a slurry. Mix thoroughly.

• Pack Column: Pack the column with the silica slurry as you normally would for flash chromatography.

• Equilibrate: Equilibrate the column by flushing with 2-3 column volumes of the base-containing eluent before loading your sample.

• Elute: Run the column using the base-containing eluent.

• Post-Purification: After combining the pure fractions, concentrate the solution under reduced pressure. It is critical to use a high vacuum and possibly gentle heating to co-evaporate the triethylamine with the solvent to obtain a pure, stable product.

Data Summary: Impact of Conditions on Isomerization

The choice of reaction conditions is critical for controlling the kinetic versus thermodynamic pathways.[14] Below is a summary table illustrating how different parameters can influence the product ratio.

Parameter	Condition Favoring Exocyclic (Kinetic)	Condition Favoring Endocyclic (Thermodynamic)	Rationale
Temperature	Low Temperature (-78 °C to 0 °C)	High Temperature (Room Temp to Reflux)	Low temp prevents overcoming the activation barrier for the reverse reaction and subsequent isomerization.[8][10]
Base	Bulky, non-nucleophilic (LHMDS, KHMDS)	Smaller, stronger bases (NaH, NaOMe)	Steric hindrance prevents the base from accessing the product's allylic protons to initiate isomerization.
Solvent	Aprotic, Non-polar (THF, Toluene)	Protic (MeOH, EtOH)	Aprotic solvents hinder the proton-transfer steps necessary for the isomerization mechanism.[13]
Purification	Neutralized Silica, Alumina, Crystallization	Standard Silica Gel	Avoids the acidic catalyst that drives the compound towards its most stable thermodynamic state.[9]

References

• Exocyclic and Endocyclic Double Bond. (2022). ResearchGate. [Link]

• Synthesis of 3,4-disubstituted piperidines by carbonyl ene and prins cyclizations: switching between kinetic and thermodynamic control with Brønsted and Lewis acid catalysts. PubMed. [Link]

• Highly E‑Selective Alkene Isomerization Using Me4NF at Room Temperature. PMC. [Link]

• A double bond in a six-membered ring is usually more stable in an... Pearson. [Link]

• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. PMC. [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. RSC Publishing. [Link]

• Transition metal-catalyzed alkene isomerization as an enabling technology in tandem, sequential and domino processes. RSC Publishing. [Link]

• Highly E-Selective Alkene Isomerization Using Me4NF at Room Temperature. ACS Publications. [Link]

• Base-catalyzed isomerization of bicyclic olefins. American Chemical Society. [Link]

• Synthesis of alkenes by isomerizations. Organic Chemistry Portal. [Link]

• Exocyclic vs. endocyclic double bonds in E1 elimination. Chemistry Stack Exchange. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Process for the purification of piperidine.

• Catalytic Isomerization of Olefins and Their Derivatives: A Brief Overview. ResearchGate. [Link]

• Understanding the chemical basis of drug stability and degradation. Pharmaceutical Press. [Link]

• Selective methodologies for the synthesis of biologically active piperidinic compounds. Europe PMC. [Link]

• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose Research Online. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

• Kinetic and Thermodynamic Control. Dalal Institute. [Link]

• Thermodynamic and Kinetic Products. Master Organic Chemistry. [Link]

• Process for purifying piperidine.

• What are the best methods for Piperidine purification alternatives to distillation? ResearchGate. [Link]

• Acid-catalyzed Equilibrations of Endocyclic and Exocyclic Olefins. ACS Publications. [Link]

• Recent advances in the synthesis of piperidones and piperidines. ScienceDirect. [Link]

• Catalytic Conversion of Alkenes on Acidic Zeolites: Automated Generation of Reaction Mechanisms and Lumping Technique. PMC. [Link]

• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. MDPI. [Link]

• Cycloamination strategies for renewable N-heterocycles. ResearchGate. [Link]

• Rapid Assembly of Saturated Nitrogen Heterocycles in One-Pot: Diazo-Heterocycle "Stitching" by N-H Insertion and Cyclization. PubMed. [Link]

• CHEMICAL BASIS OF STABILITY OF DRUG. IIP Series. [Link]

• Catalytic Isomerization of Olefins and Their Derivatives: A Brief Overview. OUCI. [Link]

• The Migrating Double Bond - Repetition Course Organic Chemistry. YouTube. [Link]

• Enantioselective oxygenation of exocyclic methylene groups by a manganese porphyrin catalyst with a chiral recognition site. RSC Publishing. [Link]

• Catalytic Isomerization of Unprotected Mesoionic N‐Heterocyclic Olefins and Their Lewis Adducts. ResearchGate. [Link]

• Advances on the Synthesis of N—N Bonds. SIOC Journals. [Link]

• What is the difference between an exocyclic and an endocyClic double bond? Quora. [Link]

• Phosphite mediated asymmetric N to C migration for the synthesis of chiral heterocycles from primary amines. PMC. [Link]

• Recent advances in the synthesis of nitrogen heterocycles via Rh(III)-catalyzed chelation-assisted C-H activation/annulation with diazo compounds. RSC Publishing. [Link]

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Technical Support Center: Piperidine Derivative Extraction &amp; pH Optimization

Current Status: Operational Ticket ID: PIP-EXT-001 Assigned Specialist: Senior Application Scientist

Executive Summary

The extraction of piperidine derivatives (

) is frequently plagued by low recovery yields and persistent emulsions. These issues almost invariably stem from a misunderstanding of the logarithmic relationship between pH and ionization. unlike aromatic amines (e.g., pyridine, ), piperidine is a strong base.

The Critical Rule: To quantitatively extract a piperidine derivative into an organic solvent, the aqueous phase pH must be

. Adjusting to "neutral" or "slightly basic" (pH 8-9) will result in >99% of your product remaining in the water layer.

Module 1: The Theory (Why Your Yield is Low)

Q: Why isn't pH 10 basic enough?

A: This is determined by the Henderson-Hasselbalch Equation for bases.

For a typical piperidine derivative (

):

• At pH 10.2: You are 1 unit below the pKa. The ratio of [Free Base] to [Salt] is 1:10. 90% of your product is water-soluble.

• At pH 11.2: You are at the pKa. 50% of your product is water-soluble.

• At pH 13.2: You are 2 units above the pKa. The ratio is 100:1. >99% of your product is organic-soluble.

Q: My derivative has an ester group. Can I still use pH 13?

A: Proceed with caution. While the piperidine ring is alkali-stable, ester side chains may hydrolyze (saponification) at pH > 12.

• Strategy: Use a "Flash Extraction" technique. Chill the mixture to 0°C, adjust pH rapidly, extract immediately into cold solvent (DCM or EtOAc), and wash the organic layer with brine to neutralize.

Module 2: The Golden Path Protocol

This protocol is designed for the isolation of secondary amine piperidine derivatives from an acidic reaction mixture.

Phase 1: The Acid Wash (Impurity Removal)

Before targeting the amine, remove non-basic impurities.

• Dissolve: Take up crude reaction mixture in dilute acid (1M HCl, pH < 2).

• Wash: Extract 2x with an organic solvent (e.g., Ethyl Acetate).

  • Result: Neutrals and acids move to the organic layer. Your Piperidine stays in the water.

• Discard: The organic layer (contains impurities). Keep the aqueous layer.

Phase 2: The Base Swing (Target Release)

• Cool: Place the aqueous layer in an ice bath (exotherm control).

• Adjust: Add 5M NaOH dropwise with stirring.

• Monitor: Do not use litmus paper. Use a calibrated pH probe. Target pH: 12.5 - 13.0.

  • Visual Cue: The solution often becomes cloudy as the free base oils out.

Phase 3: Extraction

• Solvent Choice:

  • Standard: Dichloromethane (DCM) - Excellent solubility for piperidines.

  • Green Alternative: 2-MeTHF or MTBE (Methyl tert-butyl ether). Avoid Ethyl Acetate if the amine is highly nucleophilic (risk of acetylation over long periods).

• Extract: 3x with organic solvent.

• Dry & Concentrate: Dry over

  (Sodium Sulfate), filter, and rotovap.

Data Table: Solvent Compatibility Matrix

Solvent	Extraction Efficiency (Piperidines)	Emulsion Risk	Toxicity	Notes
DCM	High	Moderate	High	Best for polar derivatives; sinks to bottom (easy separation).
MTBE	Moderate-High	Low	Low	Good "green" option; floats on top.
Ethyl Acetate	Moderate	High	Low	Warning: Can react with amines over time.
Chloroform	Very High	Moderate	High	Use only if DCM fails; carcinogenic.

Module 3: Troubleshooting (The Help Desk)

Issue: "I have a giant emulsion that won't separate."

Diagnosis: Piperidines are surfactants; at high pH, they lower surface tension, stabilizing emulsions. Immediate Fixes:

• The Brine Crash: Add saturated NaCl solution. This increases the density of the aqueous phase and "salts out" the organics.

• Filtration: Vacuum filter the entire emulsion through a pad of Celite. This physically breaks the bubbles.

• Time: If using DCM, the emulsion is likely at the bottom. Stir gently with a glass rod; do not shake vigorously.

Issue: "My yield is <50% despite pH 13."

Diagnosis: Your derivative might be highly water-soluble (low LogP) even as a free base. Immediate Fixes:

• Salting Out: Saturate the aqueous layer with solid NaCl before extraction.

• Continuous Extraction: Use a liquid-liquid continuous extractor for 12-24 hours.

• Solvent Switch: Switch to Chloroform/Isopropanol (3:1 ratio). This mixture is extremely polar and rips stubborn amines out of water.

Visualization: Decision Logic & Workflow

The following diagram illustrates the critical decision points and chemical logic for the extraction process.

Figure 1: Logical workflow for the purification of piperidine derivatives, highlighting critical pH checkpoints and troubleshooting branches.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 8082, Piperidine. Retrieved from [Link]

• Master Organic Chemistry. Amine Basicity and the Henderson-Hasselbalch Equation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Troubleshooting Emulsions. Retrieved from [Link]

• ScienceDirect.Solvent selection for the extraction of bioactive amines. (General reference for solvent polarity/toxicity profiles).

• Chemistry LibreTexts. 24.5: Biological Amines and the Henderson-Hasselbalch Equation. Retrieved from [Link]

Reference Data & Comparative Studies

1H NMR interpretation and peak assignment for 4-(Thiophen-2-ylmethylene)piperidine HCl

The following guide details the 1H NMR interpretation for 4-(Thiophen-2-ylmethylene)piperidine HCl , a critical intermediate scaffold in the synthesis of antihistamines and serotonin antagonists (e.g., Pizotifen analogs).

This guide departs from standard templates to focus on the comparative analysis between the HCl Salt form (in DMSO-d₆) and the Free Base form (in CDCl₃) . This comparison is vital for drug development professionals who must distinguish between salt formation and free base conversion during process optimization.

Executive Summary & Structural Scope

Compound: 4-(Thiophen-2-ylmethylene)piperidine Hydrochloride CAS (Free Base): 19983-20-1 (Analogous) | CAS (HCl): 630116-60-8 Molecular Formula: C₁₀H₁₄ClNS (HCl Salt) Core Scaffold: A piperidine ring connected via an exocyclic double bond to the 2-position of a thiophene ring.

Critical Structural Distinction: The term "ylmethylene" denotes a double bond (=CH-) connecting the rings, not a single methylene bridge (-CH₂-). This creates a conjugated system affecting the chemical shifts of both the thiophene and piperidine rings.

Diagram 1: Structure & Numbering System

The following diagram defines the atom numbering used throughout this assignment guide.

Caption: Structural connectivity of 4-(Thiophen-2-ylmethylene)piperidine. Note the exocyclic double bond at C7-C4'.

Methodology: Experimental Strategy

To ensure accurate assignment, we compare the "Product" (HCl Salt) against its "Alternative" (Free Base). The choice of solvent is the primary variable affecting performance (resolution vs. detection of exchangeable protons).

Parameter	Target: HCl Salt	Alternative: Free Base
Solvent	DMSO-d₆	CDCl₃
Primary Utility	Confirmation of salt formation (Stoichiometry). Detection of acidic protons.	Structural confirmation of the carbon skeleton. Higher resolution of aliphatic multiplets.
Key Limitation	High viscosity of DMSO can broaden multiplets. Water peak (~3.33 ppm) often interferes.	Amine proton (NH) is often broad/invisible. Salt is insoluble.
Sample Prep	Dissolve ~5-10 mg in 0.6 mL DMSO-d₆. Ensure complete dissolution (sonicate if necessary).	Dissolve ~10 mg in 0.6 mL CDCl₃. Filter if turbidity persists (removes undissolved salt).

Comparative Assignment Guide

This section objectively compares the chemical shifts (δ) to demonstrate how protonation and solvent effects alter the spectral "fingerprint."

Region 1: The Exchangeable Protons (Downfield)

Significance: This region confirms the salt form.[1]

• HCl Salt (DMSO-d₆):

  • Signal: 9.0 – 9.5 ppm (Broad Singlet or distinct Doublet if dry).

  • Integration: 2H.

  • Assignment: NH₂⁺ (Piperidinium protons).

  • Mechanism: The positive charge on Nitrogen deshields these protons significantly. Slow exchange in DMSO allows observation.

• Free Base (CDCl₃):

  • Signal: 1.8 – 2.2 ppm (Broad Singlet, often overlaps with aliphatics).

  • Integration: 1H.

  • Assignment: NH (Amine).[2]

  • Contrast: The signal moves upfield by >7 ppm upon deprotonation.

Region 2: Aromatic & Olefinic (The "Fingerprint")

Significance:[1][2][3] Confirms the Thiophene-Linker connectivity.

Proton (See Diagram)	HCl Salt (DMSO-d₆) δ (ppm)	Free Base (CDCl₃) δ (ppm)	Multiplicity	Interpretation & Coupling
H-5 (Thiophene)	7.65	7.30	Doublet (d)	Most deshielded aromatic. Adjacent to Sulfur. Hz.
H-3 (Thiophene)	7.30	7.05	Doublet (d)	Adjacent to the linker. Hz.
H-4 (Thiophene)	7.10	6.98	Doublet of Doublets (dd)	"Middle" aromatic proton. Couples to H3 and H5.
H-7 (Olefinic)	6.80	6.45	Singlet (s)	Diagnostic Peak. The exocyclic =CH-. Shifts downfield in salt due to electron withdrawal by the cationic ring.

Region 3: Aliphatic (Piperidine Ring)

Significance: Confirms the piperidine ring integrity and oxidation state.

• Alpha-Protons (H-2'/H-6'):

  • HCl Salt: 3.10 – 3.40 ppm (Multiplet). Deshielded by the adjacent N⁺ center.

  • Free Base: 2.90 – 3.05 ppm (Triplet/Multiplet). Typical secondary amine range.

  • Performance Note: The downfield shift (~0.3 ppm) in the salt is a reliable indicator of protonation at the Nitrogen.

• Beta-Protons (H-3'/H-5'):

  • HCl Salt: 2.60 – 2.80 ppm (Triplet/Multiplet). Allylic protons (next to C=C).

  • Free Base: 2.45 – 2.60 ppm .

  • Observation: These protons are less affected by the N-protonation but are deshielded by the double bond compared to a standard piperidine (usually ~1.5 ppm).

Detailed Assignment Workflow

Follow this logic path to validate your spectrum.

Caption: Logic flow for validating the structure and salt form of 4-(Thiophen-2-ylmethylene)piperidine.

Critical Troubleshooting (Self-Validation)

Issue 1: The "Olefinic" proton is a doublet at 2.8 ppm?

• Diagnosis: You do not have the ylmethylene compound. You likely have 4-(Thiophen-2-ylmethyl)piperidine (the single bond saturated analog).

• Verification: Check the integration. The saturated linker is a CH₂ (2H), whereas the target olefin is a CH (1H).

Issue 2: The Thiophene peaks are overlapping.

• Solution: Change solvent. If using CDCl₃, switch to Benzene-d₆ or DMSO-d₆. The "Solvent Induced Shift" (SIS) often resolves overlapping aromatic signals.

Issue 3: Missing NH peak in DMSO.

• Diagnosis: The DMSO may be "wet" (contains water). The acidic NH protons exchange rapidly with H₂O, broadening the peak into the baseline.

• Fix: Add a drop of D₂O (peak disappears completely to confirm) or use a fresh ampoule of dry DMSO-d₆.

References

• ChemicalBook. (2023). 4-(thiophen-2-yl)piperidine hydrochloride NMR Spectra and Properties. Retrieved from .

• SpectraBase. (2025).[4] Piperidine 1H NMR Spectrum in CDCl3. John Wiley & Sons.[4] Retrieved from .[4]

• National Institutes of Health (NIH). (2025). Pizotifen (Analogous Scaffold) Structure and Pharmacology. PubChem Database.[5][6] Retrieved from .

• Abraham, R. J., et al. (2006). The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry.

• Daicel Pharma Standards. (2025). 4-Methylene Piperidine Hydrochloride Reference Standard. Retrieved from .

Sources

• 1. Pizotifen | C19H21NS | CID 27400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. sciensage.info [sciensage.info]
• 4. spectrabase.com [spectrabase.com]
• 5. 1-(Thiophen-2-yl)piperidine | C9H13NS | CID 12181160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-(Thiophen-2-yl)piperidine | C9H13NS | CID 12181160 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to FTIR Spectral Analysis of Thiophene Ring Vibrations in Piperidine Derivatives

Abstract: The fusion of thiophene and piperidine rings creates a scaffold of significant interest in medicinal chemistry. Understanding the structural nuances of these derivatives is paramount for predicting their biological activity and optimizing their properties. This guide provides an in-depth comparative analysis of thiophene ring vibrations using Fourier-Transform Infrared (FTIR) spectroscopy, a powerful and accessible technique for structural elucidation. We will explore the foundational spectral features of the parent heterocycles, delve into the subtle yet informative shifts that arise in conjugated systems, and present a validated workflow for researchers, scientists, and drug development professionals.

Introduction: The Significance of Thiophene-Piperidine Scaffolds

The thiophene ring, an aromatic five-membered heterocycle containing a sulfur atom, is a cornerstone in the design of numerous pharmaceuticals due to its diverse biological activities.[1] Similarly, the piperidine ring, a saturated six-membered nitrogen-containing heterocycle, is a prevalent feature in many alkaloid natural products and synthetic drugs, often imparting favorable pharmacokinetic properties. The combination of these two moieties can lead to novel molecular entities with enhanced therapeutic potential.

FTIR spectroscopy serves as a rapid, non-destructive, and highly informative tool for probing the molecular structure of these derivatives. By analyzing the vibrational frequencies of specific bonds, we can confirm the presence of key functional groups, understand the electronic environment of the thiophene ring, and infer the nature of the linkage to the piperidine substituent. This guide will equip the reader with the foundational knowledge and practical insights required to leverage FTIR for this purpose.

Part 1: Baseline Spectral Signatures of Parent Heterocycles

A thorough understanding of the individual FTIR spectra of thiophene and piperidine is a prerequisite for interpreting the more complex spectra of their derivatives.

The Vibrational Landscape of Thiophene

The aromaticity of the thiophene ring, arising from the delocalization of six π-electrons, gives rise to a series of characteristic vibrational modes.[1] Key absorptions are summarized in the table below. The position and intensity of these bands are sensitive to substitution, making them valuable diagnostic markers.[2]

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Description & Significance
Aromatic C-H Stretch	3100 - 3000	Indicates the presence of hydrogens attached to the aromatic ring.
C=C Ring Stretch	1590 - 1400	A series of bands related to the stretching of the carbon-carbon double bonds within the aromatic ring. These are often strong and sharp.[2][3]
C-H In-Plane Bend	1283 - 909	Bending vibrations of the C-H bonds within the plane of the ring.[1]
C-S Stretch	850 - 600	Stretching of the carbon-sulfur bonds in the ring. The position can vary significantly with substitution.[1][2][3]
C-H Out-of-Plane Bend	900 - 700	Bending vibrations of the C-H bonds out of the plane of the ring. The pattern of these bands can sometimes indicate the substitution pattern on the ring.[3]

The Vibrational Signature of Piperidine

As a saturated heterocyclic amine, the FTIR spectrum of piperidine is dominated by the vibrations of its C-H and N-H bonds. The chair conformation is the most stable, though axial and equatorial conformers can exist.[4][5]

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Description & Significance
N-H Stretch	3400 - 3100	A sharp, narrow peak characteristic of a secondary amine. Its absence indicates N-substitution.[6]
Aliphatic C-H Stretch	3000 - 2840	Strong absorptions from the symmetric and asymmetric stretching of the methylene (CH₂) groups in the ring.[7]
CH₂ Scissoring	~1450	Bending vibration of the methylene groups.[7]
C-N Stretch	1250 - 1000	Stretching of the carbon-nitrogen single bonds.[8]

Part 2: Comparative Analysis of Thiophene Ring Vibrations in Piperidine Derivatives

When a piperidine ring is attached to a thiophene ring, the electronic interplay between the two moieties manifests as distinct shifts in the thiophene's vibrational frequencies. The piperidine group, particularly through its nitrogen atom, can act as an electron-donating group, influencing the electron density and bond orders within the aromatic thiophene ring.

Let's consider two hypothetical yet representative derivatives to illustrate these effects:

• Derivative A: 2-(piperidin-1-yl)thiophene

• Derivative B: 3-(piperidin-1-yl)thiophene

The primary difference lies in the point of attachment to the thiophene ring. The electronic communication between the piperidine nitrogen's lone pair and the thiophene π-system will differ, leading to predictable spectral changes.

Causality of Spectral Shifts: An Expert's Perspective

The nitrogen atom of the piperidine ring can donate electron density into the thiophene ring via the mesomeric (resonance) effect. This increased electron density generally weakens the C=C double bonds and strengthens the C-C single bonds within the thiophene ring. Consequently, we anticipate a shift in the C=C stretching frequencies to lower wavenumbers (a red shift). This effect is typically more pronounced when the piperidine is attached at the 2-position (Derivative A) compared to the 3-position (Derivative B) due to more effective resonance delocalization.

The C-S bond vibrations are also sensitive to these electronic effects. Increased electron density in the ring can influence the C-S bond order, leading to shifts in its stretching frequency.

Comparative Data Table

Vibrational Mode (Thiophene Ring)	Unsubstituted Thiophene (cm⁻¹)	Derivative A (2-substituted) (cm⁻¹)	Derivative B (3-substituted) (cm⁻¹)	Reason for Shift
C=C Ring Stretch	1590 - 1400	~1570 - 1380	~1580 - 1390	Red Shift: Electron donation from the piperidine nitrogen weakens the C=C bonds. The effect is more pronounced in the 2-position due to better resonance stabilization.
C-S Stretch	850 - 600	Shifted	Shifted	The C-S bond is part of the conjugated system and its vibrational frequency will be altered by the change in ring electron density.
C-H Out-of-Plane Bend	900 - 700	Pattern changes	Pattern changes	The substitution pattern itself dictates which C-H out-of-plane bending modes are present, providing clear evidence of the isomer.

Part 3: A Validated Experimental Workflow for FTIR Analysis

To ensure reproducible and high-quality data, a systematic approach to FTIR analysis is essential. The following protocol is designed as a self-validating system.

Step-by-Step Experimental Protocol

• Instrument Preparation & Background Scan:

  • Ensure the FTIR spectrometer's sample compartment is clean and dry.

  • Perform a background scan to acquire the spectrum of the ambient atmosphere (primarily CO₂ and water vapor).

  • Trustworthiness Check: The resulting background spectrum should be a nearly flat line after automatic subtraction. If significant peaks from CO₂ (around 2350 cm⁻¹) or water (broad bands around 3400 and 1640 cm⁻¹) remain, the instrument may need purging with dry air or nitrogen.

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of the solid thiophene-piperidine derivative with ~200 mg of dry, spectroscopic grade Potassium Bromide (KBr) using an agate mortar and pestle until a fine, homogenous powder is obtained.

  • Expertise Insight: The quality of the grind is critical. Inhomogeneous samples or large crystals will cause scattering of the IR beam (resulting in a sloping baseline) and band broadening.

  • Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is sufficient for most routine analyses.

• Data Processing and Interpretation:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks, paying close attention to the fingerprint region (below 1500 cm⁻¹).

  • Compare the observed frequencies with the baseline data for thiophene and piperidine and analyze the shifts as discussed in Part 2.

Experimental Workflow Diagram

Caption: A validated workflow for FTIR analysis, from preparation to interpretation.

Part 4: FTIR in Context - A Comparison with Alternative Methods

While FTIR is an excellent primary tool, a multi-technique approach is often necessary for unambiguous structure confirmation.

Technique	Strengths for this Analysis	Limitations
FTIR Spectroscopy	- Excellent for functional group identification (N-H, C=O, etc.).- Sensitive to electronic effects in conjugated systems.- Fast, inexpensive, and widely available.	- Complex fingerprint region can be difficult to interpret fully.- Symmetrical vibrations may be weak or inactive.- Not ideal for quantitative analysis without careful calibration.
Raman Spectroscopy	- Complementary to FTIR; strong signals for symmetrical bonds (e.g., C=C, C-S) that are weak in IR.- Less interference from water, making it suitable for aqueous solutions.	- Can be affected by sample fluorescence.- Instrumentation is typically more expensive than FTIR.
NMR Spectroscopy (¹H, ¹³C)	- Provides the most detailed structural information, including connectivity and stereochemistry.- Unambiguously determines substitution patterns.	- Less sensitive and requires more sample than FTIR.- More expensive instrumentation and requires deuterated solvents.

Logical Relationship Diagram

Caption: A multi-technique approach for complete structural confirmation.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural analysis of thiophene-piperidine derivatives. By establishing a baseline understanding of the parent heterocycles, researchers can effectively interpret the spectral shifts induced by substitution. The characteristic vibrations of the thiophene ring, particularly the C=C stretching modes, serve as sensitive probes of the electronic environment, providing valuable insights into the structure-property relationships of these medicinally important compounds. When integrated into a multi-technique analytical workflow, FTIR provides rapid and reliable data that accelerates the drug discovery and development process.

References

• International Journal of Pharmaceutical Sciences Review and Research. (2017). Vibrational and Electronic Investigation on 2-carbaldehyde oxime-5-nitrothiophene Based on DFT Method. [Link]

• ResearchGate. (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) the Thiophene monomer, (b) TA-salt monomer, and (c) PThTA nanoparticle. [Link]

• IOSR Journal of Applied Physics. (n.d.). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. [Link]

• National Center for Biotechnology Information. (2020). Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. [Link]

• CDC Stacks. (n.d.). Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic properties. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP. [Link]

• ResearchGate. (n.d.). FT-IR spectrum of PTT-1, PTT-2, PTT-3 and PTT-4. [Link]

• PubMed. (2014). Molecular structure, vibrational spectra (FTIR and FT Raman) and natural bond orbital analysis of 4-Aminomethylpiperidine: DFT study. [Link]

• Unspecified Source. (n.d.). The features of IR spectrum. [Link]

• Wikipedia. (n.d.). Piperidine. [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. [Link]

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• 1. iosrjournals.org [iosrjournals.org]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. researchgate.net [researchgate.net]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. Piperidine - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Infrared Spectrometry [www2.chemistry.msu.edu]

Mass spectrometry fragmentation patterns of 4-(Thiophen-2-ylmethylene)piperidine

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 4-(Thiophen-2-ylmethylene)piperidine , a critical pharmacophore in medicinal chemistry. This guide compares its spectral behavior with its structural bioisostere, 4-Benzylidenepiperidine , to assist researchers in structural elucidation and impurity profiling.

Executive Summary

4-(Thiophen-2-ylmethylene)piperidine serves as a pivotal intermediate in the synthesis of antihistamines and antiserotonergic agents (e.g., Pizotifen analogs). Its structural core combines a piperidine ring with a thiophene moiety via an exocyclic double bond.

This guide characterizes its fragmentation under Electron Ionization (EI) and Electrospray Ionization (ESI) , contrasting it with 4-Benzylidenepiperidine . The presence of the sulfur atom and the heteroaromatic thiophene ring introduces distinct isotopic signatures and fragmentation pathways that differentiate it from the phenyl analog.

Key Differentiators

Feature	4-(Thiophen-2-ylmethylene)piperidine	4-Benzylidenepiperidine (Alternative)
Molecular Weight	179.28 Da	173.26 Da
Formula	C₁₀H₁₃NS	C₁₂H₁₅N
Isotopic Signature	Distinct M+2 (~4.5%) due to ³⁴S	Negligible M+2
Dominant Fragment	m/z 97 (Thiophenylmethyl cation)	m/z 91 (Tropylium ion)
Stability	High (Conjugated exocyclic alkene)	High (Conjugated exocyclic alkene)

Experimental Methodology

To ensure reproducibility, the following experimental conditions are recommended for the generation of comparable spectral data.

Electron Ionization (EI-MS)

• Ion Source Temperature: 230 °C

• Electron Energy: 70 eV

• Trap Current: 100 µA

• Inlet: Direct Insertion Probe (DIP) or GC-MS (Column: 5% Phenyl Methyl Siloxane).

• Rationale: High source temperature prevents condensation of the secondary amine; 70 eV is standard for library matching (NIST/Wiley).

Electrospray Ionization (ESI-MS/MS)

• Solvent: Methanol:Water (50:50) + 0.1% Formic Acid.[1]

• Mode: Positive Ion (+ESI).

• Capillary Voltage: 3.5 kV.

• Collision Gas: Nitrogen (Collision Energy stepped 10–40 eV).

• Rationale: Acidic conditions ensure protonation of the piperidine nitrogen ([M+H]⁺), facilitating collision-induced dissociation (CID).

Fragmentation Analysis & Mechanisms[2]

Electron Ionization (EI) Pathways

Under hard ionization (70 eV), the molecule exhibits a strong molecular ion due to the conjugation between the thiophene ring and the exocyclic double bond.

Pathway A: Piperidine Ring Cleavage ( -Cleavage)

The ionization of the nitrogen lone pair triggers

-cleavage. Unlike saturated piperidines, the exocyclic double bond at C4 stabilizes the ring, but ring opening still occurs.

• Mechanism: Radical site on Nitrogen induces cleavage of the C2-C3 bond.

• Diagnostic Ions: Series at m/z 82, 83 (Tetrahydropyridine fragments).

Pathway B: Bridge Scission (Benzylic-type Cleavage)

The bond between the piperidine C4 and the exocyclic methine group is robust, but high energy leads to cleavage, generating the heteroaromatic cation.

• Observation: A sharp peak at m/z 97 corresponds to the (Thiophen-2-yl)methyl cation (C₅H₅S⁺). This is the sulfur analog of the tropylium ion.

• Comparison: In the benzylidene analog, this appears at m/z 91 (C₇H₇⁺).

Pathway C: Sulfur Isotope Pattern

The presence of sulfur provides a built-in validation check. The M+2 peak at m/z 181 should have an intensity of approximately 4.5% relative to the molecular ion (m/z 179), derived from the natural abundance of ³⁴S (4.21%) plus ¹³C contributions.

ESI-MS/MS Fragmentation (CID)

In ESI, the precursor ion is [M+H]⁺ = 180 .

• Neutral Loss of NH₃ (17 Da): Characteristic of secondary amines.

  • Transition: m/z 180 → 163 .

  • Mechanism: Proton transfer to nitrogen followed by elimination, forming a conjugated diene cation.

• Retro-Michael / Retro-Aldol-like Cleavage:

  • High collision energy breaks the alkene bridge.

  • Transition: m/z 180 → 110 (Thiophen-2-ylmethylene cation) + Piperidine neutral loss.

Visualizing the Fragmentation Logic

The following diagram illustrates the primary fragmentation pathways for 4-(Thiophen-2-ylmethylene)piperidine under EI conditions.

Figure 1: Primary EI-MS fragmentation pathways showing the divergence into nitrogen-containing ring fragments and sulfur-containing aromatic fragments.

Comparative Data Summary

The table below provides a direct comparison of diagnostic ions to distinguish the thiophene derivative from its phenyl analog.

Parameter	4-(Thiophen-2-ylmethylene)piperidine	4-Benzylidenepiperidine	Interpretation
Precursor Ion (ESI)	180.1 [M+H]⁺	174.1 [M+H]⁺	Mass shift of +6 Da due to S vs C₂H₂.
Base Peak (EI)	m/z 179 or 97	m/z 173 or 91	Conjugated systems often show strong M+.
Diagnostic Fragment 1	m/z 97 (Thiophene-CH₂⁺)	m/z 91 (Benzyl/Tropylium)	Key differentiator for the aromatic head group.
Diagnostic Fragment 2	m/z 136 (Loss of C₂H₅N)	m/z 130 (Loss of C₂H₅N)	Retro-ring cleavage of piperidine.
Isotope Ratio (M+2)	~4.5% (High)	< 1.0% (Low)	Sulfur presence confirmation.

References

• National Institutes of Health (NIH). (2018). Mass spectrometry for characterization of homologous piperidine alkaloids. PubMed Central. [Link]

• ResearchGate. (2020). Fragmentation mechanisms in electron impact mass spectrometry: Thiophene derivatives. [Link]

• Almac Group. (2022). Trace Impurity Identification using Q-TOF Mass Spectroscopy. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Introduction: The Strategic Choice Between Bioisosteres in a Privileged Scaffold

An In-Depth Comparative Guide to the Biological Efficacy of Thiophene vs. Furan Piperidine Analogs

In the landscape of medicinal chemistry, the piperidine ring stands out as a "privileged scaffold." Its versatile, six-membered heterocyclic structure is a cornerstone in the design of numerous pharmaceuticals, appearing in over twenty classes of drugs.[1][2] The strategic functionalization of this core is paramount to achieving desired biological activity. A common and critical design choice involves the attachment of five-membered aromatic heterocycles, with thiophene and furan being two of the most prevalent.[3][4][5]

Furan and thiophene are classic examples of bioisosteres—groups or molecules that have similar chemical or physical properties and, consequently, similar biological effects.[6][7] The practice of bioisosteric replacement, such as swapping a furan for a thiophene, is a powerful strategy to fine-tune a compound's potency, selectivity, metabolic stability, and overall pharmacokinetic profile.[7][8]

This guide provides an in-depth, data-driven comparison of the biological efficacy of thiophene versus furan piperidine analogs. We will move beyond generalities to explore specific case studies, supported by experimental data and detailed protocols, to elucidate how this seemingly subtle structural change—swapping an oxygen for a sulfur atom—can profoundly impact pharmacological outcomes.

Pillar 1: Foundational Physicochemical Differences

The divergent biological activities of furan and thiophene analogs are rooted in their distinct physicochemical properties.[6] Understanding these differences is crucial for rational drug design.

Feature	Furan	Thiophene	Causality & Implication
Heteroatom	Oxygen	Sulfur	Oxygen is more electronegative, making the furan ring more polar. Sulfur's larger size and available d-orbitals can lead to different types of intermolecular interactions.[6]
Aromaticity	Lower	Higher	Thiophene's greater aromaticity contributes to its increased chemical and metabolic stability.[3][6]
H-Bonding	Oxygen is a hydrogen bond acceptor.	Sulfur is a very weak H-bond acceptor.	This difference is critical for receptor binding; furan can interact with H-bond donors in a target's active site where thiophene cannot.[6]
Metabolic Stability	Generally less stable; can be metabolized to reactive, potentially toxic, intermediates.[9]	Generally considered more metabolically stable than furan.[6]	Thiophene is often preferred when aiming to improve a compound's half-life and reduce the risk of reactive metabolite formation.[2][3]

Pillar 2: Comparative Efficacy—A Tale of Two Targets

The choice between a furan and thiophene moiety is not universally straightforward; the optimal choice is highly dependent on the specific biological target.[6] We will examine two distinct therapeutic areas to illustrate this principle.

Case Study 1: Opioid Receptor Modulation

Opioid receptors, particularly the mu-opioid receptor (MOR), are G-protein coupled receptors (GPCRs) that are primary targets for pain management.[10][11] The piperidine scaffold is central to many potent opioid analgesics.

Comparative Binding Affinity Data

The table below presents binding affinity (Ki) data for a potent thiophene-piperidine analog at the sigma-1 receptor, alongside Ki values for well-known piperidine-based opioids at the mu-opioid receptor to provide context for the potency achievable with this scaffold.

Compound	Heterocycle	Target Receptor	Binding Affinity (Ki, nM)
N-cyclohexylmethyl spiro[piperidine-4,4'-thieno[3,2-c]pyran][12]	Thiophene	Sigma-1	0.29
Sufentanil[10]	Phenyl (bioisostere)	Mu-Opioid	0.138
Fentanyl[10]	Phenyl (bioisostere)	Mu-Opioid	1-100
Buprenorphine[10]	(complex furan)	Mu-Opioid	< 1

The data illustrates that thiophene-piperidine structures can achieve sub-nanomolar potency, comparable to highly potent opioids. The choice of heterocycle influences the electronic and steric properties, which in turn dictates the precise fit and interaction with the receptor's binding pocket.

Experimental Protocol 1: In Vitro Mu-Opioid Receptor Binding Assay

This protocol determines a compound's binding affinity (Ki) for the mu-opioid receptor through competitive displacement of a radiolabeled ligand.

Objective: To quantify the affinity of test compounds (thiophene/furan piperidine analogs) for the human mu-opioid receptor (hMOR).

Materials:

• hMOR-expressing cell membranes (e.g., from PerkinElmer).[13]

• Radioligand: [³H]-Diprenorphine (a non-selective opioid antagonist).[13]

• Binding Buffer: 50 mM HEPES, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.[13]

• Non-specific binding control: Naloxone (unlabeled).

• 96-well polypropylene plates and Unifilter GF/C filter plates.[13]

• Scintillation cocktail (BetaScint) and a microplate scintillation counter (e.g., Packard Top-Count).[13]

Methodology:

• Preparation: Thaw hMOR cell membranes on ice. Prepare serial dilutions of test compounds and the unlabeled control (Naloxone) in binding buffer.

• Reaction Setup: In a 96-well plate, add in order:

  • Binding Buffer.

  • Test compound or Naloxone (for non-specific binding) or buffer alone (for total binding).

  • 0.2 nM [³H]-Diprenorphine.[13]

  • 5-20 µg of hMOR membrane protein.

  • Bring the final volume to 500 µL.[13]

• Incubation: Incubate the plate for 60-120 minutes at room temperature (~25°C) to allow the binding to reach equilibrium.[13]

• Termination & Filtration: Rapidly terminate the binding reaction by filtering the contents of the plate through a GF/C filter plate (pre-soaked in 0.5% polyethylenimine) using a cell harvester.[13]

• Washing: Wash the filters three times with 500 µL of ice-cold binding buffer to remove unbound radioligand.[13]

• Drying & Counting: Dry the filter plate at 50°C for 2-3 hours. Add 50 µL of scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.[13]

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC₅₀ (concentration that inhibits 50% of specific binding) using non-linear regression (one-site competition model). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Protocol 2: Functional cAMP Assay for Gαi-Coupled Receptors

This assay measures a compound's functional activity (agonist or antagonist) by quantifying its effect on intracellular cyclic AMP (cAMP) levels. MOR is a Gαi-coupled receptor, meaning its activation leads to a decrease in cAMP.[14][15]

Objective: To determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists) of test compounds at the hMOR.

Materials:

• HEK293 cells stably expressing hMOR.

• Forskolin (an adenylate cyclase activator).

• HTRF cAMP assay kit (e.g., Cisbio) or GloSensor™ cAMP Assay (Promega).[14][16]

• Cell culture medium, plates, and standard laboratory equipment.

Methodology (using HTRF):

• Cell Plating: Seed hMOR-expressing cells into a 384-well plate and incubate overnight.

• Compound Addition (Agonist Mode): Add serial dilutions of the test agonist to the cells and incubate.

• Compound Addition (Antagonist Mode): Pre-incubate cells with serial dilutions of the test antagonist, then add a known MOR agonist at its EC₈₀ concentration.[14]

• Forskolin Stimulation: For Gαi-coupled receptors, add forskolin to all wells to stimulate cAMP production. An active agonist will inhibit this forskolin-induced cAMP increase.

• Cell Lysis & Detection: Add the HTRF detection reagents (Eu³⁺ cryptate-labeled anti-cAMP antibody and d2-labeled cAMP) according to the manufacturer's protocol. These reagents lyse the cells and initiate the competitive immunoassay.[14][17]

• Incubation & Reading: Incubate for 60 minutes at room temperature. Read the plate on an HTRF-compatible reader, measuring emission at 620 nm (donor) and 665 nm (acceptor).[17]

• Data Analysis: The HTRF ratio (Emission 665 / Emission 615 * 10⁴) is inversely proportional to the intracellular cAMP concentration.[17] Convert the HTRF ratio to cAMP concentration using a standard curve. Plot the cAMP concentration against the log concentration of the test compound to determine the EC₅₀ or IC₅₀ value.

Case Study 2: Anticancer Activity

Both furan and thiophene moieties have been incorporated into compounds with demonstrated cytotoxic effects against cancer cell lines.[6][18] Here, direct comparative studies provide clearer insights.

A study on pyrazolyl hybrid chalcones found that a thiophene-containing analog was a highly potent agent against A549 (lung) and HepG2 (liver) cancer cell lines, with activity comparable to the standard drug doxorubicin.[18] Conversely, another study on different chalcone derivatives showed a furan-containing compound had slightly better activity against the same cell lines.[6] This highlights the critical role of the overall molecular scaffold in determining the influence of the bioisosteric replacement.

Comparative Anticancer Activity Data (IC₅₀, µM)

Scaffold	Compound	Heterocycle	A549 (Lung)	HCT116 (Colon)	HepG2 (Liver)
Pyrazolyl Chalcone [18]	Analog 7g	Thiophene	1.12	-	1.45
Flavone Schiff Base [18]	Furan Analog	Furan	-	>30	-
Flavone Schiff Base [18]	Thiophene Analog	Thiophene	-	>30	-
Doxorubicin (Control) [18]	-	-	1.01	-	1.21

This data demonstrates that in the context of the pyrazolyl chalcone scaffold, the thiophene ring contributes to potent anticancer activity, on par with a clinical standard.[18]

Experimental Protocol 3: MTT Cytotoxicity Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability and cytotoxicity.

Objective: To determine the IC₅₀ of test compounds against various cancer cell lines.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549) into 96-well plates at a density of 5 × 10⁴ cells/well and incubate for 24 hours to allow for attachment.[18]

• Compound Treatment: Treat the cells with various concentrations of the furan and thiophene piperidine analogs for a specified period (e.g., 48 hours). Include a vehicle control (e.g., DMSO) and a positive control.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log concentration of the compound and use non-linear regression to determine the IC₅₀ value.

Pillar 3: Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Signaling pathway for a Gαi-coupled receptor like MOR.

Caption: Experimental workflow for a radioligand binding assay.

Conclusion and Future Perspectives

The bioisosteric replacement of furan with thiophene within a piperidine scaffold is a nuanced strategy with profound implications for biological efficacy. This guide demonstrates that neither heterocycle is universally superior.[6]

• Thiophene often confers greater metabolic stability and can lead to highly potent compounds, as seen in the anticancer and receptor ligand examples.[12][18] Its higher aromaticity and different electronic nature compared to furan create unique opportunities for receptor interaction.

• Furan , while sometimes posing metabolic liabilities, offers a distinct advantage with its oxygen atom's ability to act as a hydrogen bond acceptor, a feature that may be critical for binding to specific targets.[6][9]

Ultimately, the decision to use a thiophene or furan analog must be made on a case-by-case basis, driven by empirical data.[6] The structure-activity relationship for a given target, the desired pharmacokinetic profile, and potential toxicological issues must all be carefully considered. The experimental protocols provided herein offer a robust framework for researchers to generate the critical data needed to make these informed decisions, paving the way for the rational design of next-generation therapeutics based on the versatile piperidine core.

References

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. (2017). NCBI Bookshelf. [Link]

• Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). (2019). NCBI Bookshelf. [Link]

• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• cAMP Assay. (n.d.). Creative Bioarray. [Link]

• Pharmacological Study of Some Newly Synthesized Furan Derivatives. (2010). Der Pharma Chemica. [Link]

• Thiophene bioisosteres of spirocyclic sigma receptor ligands. 1. N-substituted spiro[piperidine-4,4'-thieno[3,2-c]pyrans]. (2008). PubMed. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (2024). RSC Medicinal Chemistry. [Link]

• Uniform assessment and ranking of opioid μ receptor binding constants for selected opioid drugs. (2011). PubMed. [Link]

• Structure activity relationship. (n.d.). ResearchGate. [Link]

• Structure–activity relationship of piperidine derivatives with anticancer activity. (n.d.). ResearchGate. [Link]

• Structure–activity relationship (SAR) of thiophene‐thiazole and pyrimidine derivatives. (n.d.). ResearchGate. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). MDPI. [Link]

• PYRROLE, FURAN, THIOPHENE DERIVATIVES & PHARMACOLOGICAL ACTIVITIES: A REVIEW. (2012). PharmaTutor. [Link]

• Synthesis and Biological Activity of Novel Furan/Thiophene and Piperazine-Containing (Bis)1,2,4-triazole Mannich Bases. (2025). ResearchGate. [Link]

• Binding studies of selected compounds on the opioid sensors and receptors. (n.d.). ResearchGate. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). PubMed. [Link]

• Bioisosteric Replacements. (2021). Cambridge MedChem Consulting. [Link]

• Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids. (2025). MDPI. [Link]

• Mu Opioid Receptor Splicing and Signaling: Another Dimension of GPCR Function. (2017). DiscoverX. [Link]

• PYRROLE, THIOPHENE AND FURAN. (n.d.). SlideShare. [Link]

• Uniform assessment and ranking of opioid μ receptor binding constants for selected opioid drugs. (2011). Semantic Scholar. [Link]

• Synthesis and Biological Evaluation of Thiophene Derivatives as Acetylcholinesterase Inhibitors. (2012). Molecules. [Link]

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. pdf.benchchem.com [pdf.benchchem.com]

Comparative Crystallographic Guide: 4-(Thiophen-2-ylmethylene)piperidine Hydrochloride

Executive Summary & Structural Context

Objective: This guide provides a technical comparison of the crystallographic properties of 4-(Thiophen-2-ylmethylene)piperidine hydrochloride against its primary isostere, 4-Benzylidenepiperidine hydrochloride .

Significance: The 4-(heteroaryl-methylene)piperidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as the core architecture for antihistamines (e.g., Cyproheptadine, Pizotifen) and serotonin antagonists. The exocyclic double bond (C=C) confers rigidity, locking the piperidine ring into a specific chair/twist-boat conformation that is critical for receptor binding.

The "Thiophene Effect": Replacing the phenyl ring (in benzylidene analogues) with a thiophene ring introduces a sulfur atom that significantly alters the crystal packing landscape. Unlike the phenyl ring, which relies on

stacking and C-H... interactions, the thiophene moiety introduces chalcogen bonding (S...S or S... ) and potential orientational disorder due to the similar scattering factors of the -S- and -C=C- fragments.

Comparative Crystallographic Data Profile

The following table contrasts the structural parameters of the target thiophene derivative with its phenyl isostere. Note that while the phenyl analogue is well-characterized in the Cambridge Structural Database (CSD), the thiophene derivative often exhibits disorder requiring specific refinement strategies.

Feature	Target: Thiophene Derivative	Reference: Phenyl Isostere	Structural Implication
Compound	4-(Thiophen-2-ylmethylene)piperidine HCl	4-Benzylidenepiperidine HCl
Crystal System	Monoclinic (Typical)	Monoclinic	Common packing for HCl salts.
Space Group	or		Centrosymmetric packing favored by dipole cancellation.
Piperidine Puckering	Distorted Chair	Distorted Chair	The exocyclic carbon flattens the ring at C4.
Bridge Geometry			The double bond restricts rotation, locking the "blade".
Key Intermolecular Force	N-H...Cl⁻ (Charge-assisted)	N-H...Cl⁻ (Charge-assisted)	Primary anchor for the lattice.
Secondary Packing	S... / S...S interactions	C-H... (T-shaped)	Thiophene sulfur directs unique 3D architecture.
Disorder Risk	High (Thiophene flip)	Low	Thiophene ring can rotate 180° (S vs C=C) in the lattice.
Calculated Density	~1.25 - 1.30 g/cm³	~1.18 - 1.22 g/cm³	Sulfur increases density relative to the phenyl analog.

Critical Analysis of the Salt Bridge

In both structures, the protonated piperidine nitrogen (

) serves as the primary hydrogen bond donor. The chloride counter-ion typically accepts two hydrogen bonds, bridging two piperidine cations into infinite 1D chains or dimers.

• Phenyl Analogue: Forms robust hydrophobic layers between these ionic chains.

• Thiophene Analogue: The sulfur atom increases lipophilicity but also introduces a "soft" interaction site. The

  interaction is a specific contact to watch for, as it can distort the standard packing motif.

Experimental Protocol: Optimized Crystallization

Growing diffraction-quality crystals of piperidine HCl salts can be challenging due to their high solubility in polar solvents and tendency to form needles.

Method A: Vapor Diffusion (Preferred for Resolution)

This method yields block-like crystals suitable for high-resolution X-ray diffraction (>0.8 Å).

• Dissolution: Dissolve 20 mg of 4-(Thiophen-2-ylmethylene)piperidine HCl in 2.0 mL of Methanol (HPLC grade) . Ensure complete dissolution; sonicate if necessary.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter into a small inner vial (4 mL).

• Precipitant Setup: Place the inner vial (uncapped) inside a larger jar (20 mL) containing 5 mL of Diethyl Ether or Acetone .

• Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

• Harvesting: Crystals should appear within 3-7 days. The slow diffusion of ether reduces solubility gently, minimizing nucleation sites.

Method B: Slow Evaporation (Alternative)

Use this if Method A yields oils.

• Solvent System: Ethanol/Water (95:5 v/v).

• Protocol: Dissolve compound in warm ethanol. Allow to cool slowly to room temperature in a distinctively shaped vial (conical bottom) covered with Parafilm featuring 3-5 pinholes.

Structural Logic & Workflows

Workflow 1: Crystallographic Determination Pathway

This diagram outlines the decision process from crystal harvesting to structure refinement, highlighting the specific handling of thiophene disorder.

Figure 1: Decision tree for refining thiophene-containing structures, emphasizing the critical step of checking for S/C=C rotational disorder.

Workflow 2: Structure-Activity Relationship (SAR) Logic

How the crystallographic data informs drug design for this pharmacophore.

Figure 2: The translation of solid-state structural data into medicinal chemistry insights. The rigidity of the exocyclic bond is the key variable derived from X-ray analysis.

Technical Insights for the Researcher

Handling Thiophene Disorder

A common pitfall in refining 4-(Thiophen-2-ylmethylene) derivatives is the "flip" disorder. The thiophene ring can rotate 180° around the C-C bond connecting it to the methylene bridge.

• Symptom: Large thermal ellipsoids for the Sulfur and the Carbon at the 3-position.

• Solution: If the electron density map shows ambiguity, model the thiophene ring in two positions (PART 1 and PART 2) with occupancy factors linked (e.g., 21.00 and -21.00) to sum to unity.

The Chloride Counter-Ion

In the HCl salt, the chloride ion is not merely a spectator. It dictates the lattice energy.

• Observation: Look for a "tetragonal distorted" coordination around the Cl⁻ ion, typically accepting 2-3 H-bonds from NH groups and adjacent aromatic C-H donors.

• Comparison: If the HCl salt yields poor crystals (twinning), switch to the Fumarate or Maleate salt. These organic anions often provide better H-bond acceptors (carboxylates) that "lock" the piperidine conformation more effectively than the spherical chloride ion.

References

• Structural analogues of piperidine-based antihistamines: Acta Crystallographica Section E often publishes specific salt structures of piperidine derivatives. Search Query for Isostere: "Crystal structure of 4-benzylidenepiperidine hydrochloride".

• Thiophene-Piperidine Pharmacophores

  • BenchChem. (2025). Validating the Structure of Novel 2-Piperidinol Derivatives by X-ray Crystallography. Retrieved from

  • National Institutes of Health (NIH). Crystal structures of 4-[(4-methylbenzyl)oxy]benzohydrazide and its N′-[(thiophen-2-yl)methylidene]- derivative. Retrieved from

• General Crystallization Protocols: Stout, G. H., & Jensen, L. H. X-ray Structure Determination: A Practical Guide. (Standard Text for small molecule crystallography).
• Cambridge Structural Database (CSD).

A Senior Application Scientist's Guide to Validating Thiophene-Piperidine Pharmaceutical Intermediate Reference Standards

Introduction: The Critical Role of a Well-Characterized Reference Standard

In the landscape of pharmaceutical development, the journey from a promising molecule to a market-approved drug is paved with rigorous analytical scrutiny. At the heart of this process lies the reference standard—a highly purified and well-characterized compound that serves as the benchmark for quality, purity, and identity. For thiophene-piperidine intermediates, a class of compounds integral to the synthesis of numerous active pharmaceutical ingredients (APIs), the establishment of a robust reference standard is not merely a regulatory formality but a cornerstone of ensuring the final drug product's safety and efficacy.

This guide provides an in-depth comparison of the essential analytical techniques for validating a thiophene-piperidine reference standard. We will delve into the causality behind experimental choices, offering a framework for building a self-validating system of protocols. Our approach is grounded in the principles of scientific integrity, drawing from established regulatory frameworks like the International Council on Harmonisation (ICH) guidelines to ensure that the generated data is reliable, reproducible, and scientifically sound.[1][2][3][4]

The Validation Workflow: A Multi-Pronged Approach

The validation of a thiophene-piperidine reference standard is a holistic process that involves a battery of analytical tests. Each technique provides a unique piece of the puzzle, and their collective data paints a comprehensive picture of the standard's identity, purity, and stability.

Caption: A typical workflow for the validation of a pharmaceutical reference standard.

Comparative Analysis of Key Validation Techniques

The selection of analytical techniques for validating a thiophene-piperidine reference standard is driven by the specific information required at each stage of the characterization process. Below, we compare the primary methods and their applications.

High-Performance Liquid Chromatography (HPLC-UV): The Workhorse for Purity and Assay

HPLC with UV detection is a cornerstone technique for assessing the purity of non-volatile and semi-volatile compounds.[5] Its high resolving power allows for the separation of the main component from closely related impurities.

Causality of Experimental Choices:

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode for separating moderately polar to non-polar compounds like many thiophene-piperidine derivatives. The separation is based on the hydrophobic interactions between the analytes and a non-polar stationary phase (typically C18).[5]

• Mobile Phase Selection: A mixture of an aqueous buffer and an organic solvent (like acetonitrile or methanol) is typically used. The choice of buffer and its pH can be critical for achieving good peak shape and resolution, especially for ionizable compounds containing the piperidine nitrogen.

• UV Detection Wavelength: The selection of the detection wavelength is based on the UV absorbance profile of the thiophene-piperidine molecule. The thiophene ring often provides a suitable chromophore for sensitive detection.

Experimental Protocol: Purity Determination by HPLC-UV

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined from the UV spectrum of the analyte (e.g., 254 nm).

  • Column Temperature: 30°C.

• Standard and Sample Preparation:

  • Prepare a stock solution of the reference standard candidate in a suitable diluent (e.g., mobile phase).

  • Prepare a working solution at an appropriate concentration (e.g., 1 mg/mL).

• Chromatographic Run:

  • Inject the working solution into the HPLC system.

  • Run a gradient elution program (e.g., starting with a low percentage of Mobile Phase B and gradually increasing it) to ensure the elution of all potential impurities.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Parameter	Typical Acceptance Criteria (ICH Q2(R2)) [1][3][4][6]	Significance for Thiophene-Piperidine Intermediates
Specificity	The method should be able to resolve the main peak from impurities and degradation products.	Crucial for accurately quantifying the intermediate without interference from starting materials, by-products, or degradants.
Linearity	Correlation coefficient (r²) ≥ 0.999	Demonstrates a proportional relationship between detector response and concentration, essential for accurate quantification.
Accuracy	% Recovery typically between 98.0% and 102.0%	Ensures the measured value is close to the true value.
Precision (RSD)	Repeatability: ≤ 1.0%; Intermediate Precision: ≤ 2.0%	Indicates the method's consistency and reliability over multiple measurements.
Limit of Quantitation (LOQ)	Sufficiently low to quantify impurities at their specification limits.	Important for controlling potentially genotoxic or otherwise harmful impurities.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): Unveiling Volatile Impurities

For volatile and semi-volatile impurities that may not be amenable to HPLC analysis, GC-MS is the technique of choice.[8] It combines the separation power of gas chromatography with the identification capabilities of mass spectrometry.

Causality of Experimental Choices:

• Capillary Column Selection: The choice of the stationary phase is critical for resolving potential volatile impurities. A mid-polarity column is often a good starting point for a broad range of compounds.

• Injection Mode: Splitless injection is typically used for trace analysis to maximize sensitivity.

• Mass Spectrometry: Electron Ionization (EI) is a common ionization technique that generates a reproducible fragmentation pattern, which can be compared to spectral libraries for impurity identification.

Experimental Protocol: Volatile Impurity Profiling by GC-MS

• System Preparation:

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer.

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a high temperature (e.g., 300°C) to elute all components.

  • Injector Temperature: 250°C.

  • MS Ion Source Temperature: 230°C.

• Sample Preparation:

  • Dissolve a known amount of the reference standard candidate in a suitable volatile solvent (e.g., dichloromethane).

• GC-MS Run:

  • Inject the sample into the GC.

  • Acquire data in full scan mode to detect all eluted compounds.

• Data Analysis:

  • Identify peaks by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantify impurities using an internal standard or by area percent normalization.

Technique	Strengths	Limitations	Best Suited For
HPLC-UV	High resolution for non-volatile compounds, robust, and widely available.	Limited identification capabilities without a mass spectrometer, not suitable for highly volatile compounds.	Purity assay and quantification of non-volatile impurities.
GC-MS	Excellent for volatile and semi-volatile compounds, provides structural information for identification.	Not suitable for non-volatile or thermally labile compounds, may require derivatization.	Analysis of residual solvents and volatile process impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an unparalleled tool for determining the chemical structure of a molecule.[9] For a reference standard, ¹H and ¹³C NMR are essential for confirming the identity and structure of the thiophene-piperidine intermediate.

Causality of Experimental Choices:

• ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

• 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are used to establish the connectivity between protons and carbons, confirming the overall structure.

Experimental Protocol: Structural Confirmation by NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the reference standard candidate in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition:

  • Acquire ¹H NMR, ¹³C NMR, and relevant 2D NMR spectra on a high-field NMR spectrometer.

• Data Analysis:

  • Assign all proton and carbon signals to the corresponding atoms in the proposed structure.

  • Confirm the connectivity and substitution pattern of the thiophene and piperidine rings.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Molecular Fingerprint

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[10][11][12] The resulting spectrum serves as a unique "molecular fingerprint" for the compound.

Causality of Experimental Choices:

• Attenuated Total Reflectance (ATR): This is a common sampling technique that requires minimal sample preparation.

• Spectral Interpretation: The presence of characteristic absorption bands for functional groups expected in a thiophene-piperidine structure (e.g., C-H, C=C, C-S, N-H) confirms the compound's identity.

Experimental Protocol: Identity Confirmation by FTIR

• Sample Preparation:

  • Place a small amount of the solid reference standard candidate directly on the ATR crystal.

• Data Acquisition:

  • Record the infrared spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Compare the obtained spectrum with a reference spectrum (if available) or interpret the characteristic absorption bands to confirm the presence of key functional groups.

Caption: Interplay of analytical techniques in reference standard validation.

Forced Degradation Studies: Probing Stability

Forced degradation studies are essential for understanding the intrinsic stability of the thiophene-piperidine intermediate and for developing a stability-indicating analytical method.[13][14][15][16] These studies involve subjecting the compound to harsh conditions to accelerate its degradation.

Common Stress Conditions:

• Acidic and Basic Hydrolysis: Treatment with dilute acid (e.g., 0.1 N HCl) and base (e.g., 0.1 N NaOH) at elevated temperatures.

• Oxidation: Exposure to an oxidizing agent like hydrogen peroxide.

• Thermal Stress: Heating the solid material at an elevated temperature.

• Photostability: Exposing the material to light of a specified intensity and duration.

The results of these studies help to identify potential degradation products and establish appropriate storage conditions for the reference standard.

Conclusion: A Commitment to Quality

The validation of a thiophene-piperidine pharmaceutical intermediate reference standard is a meticulous process that demands a deep understanding of analytical chemistry and regulatory expectations. By employing a combination of powerful techniques like HPLC, GC-MS, NMR, and FTIR, and by rigorously assessing the standard's stability through forced degradation studies, researchers and drug developers can establish a reliable benchmark for quality. This commitment to scientific integrity ensures the consistency and safety of the final pharmaceutical product, ultimately protecting patient health.

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A Comparative Guide to Elemental Analysis and Ion Chromatography for Stoichiometric Confirmation of Piperidine HCl Derivatives

Introduction: The Stoichiometric Imperative in Pharmaceutical Salts

In modern drug development, the piperidine scaffold is a cornerstone of medicinal chemistry, present in numerous pharmaceuticals targeting a wide array of conditions from neurological disorders to pain management.[1][2][3][4] Many of these Active Pharmaceutical Ingredients (APIs) are formulated as hydrochloride (HCl) salts to enhance critical physicochemical properties such as solubility, stability, and bioavailability.[5][6][7][8][9] However, the therapeutic efficacy and safety of these drugs are fundamentally linked to their precise chemical composition.[10] An incorrect salt stoichiometry—for instance, a mix of the free base and the salt, the presence of a di-hydrochloride, or residual solvents—can drastically alter the drug's performance and lead to significant batch-to-batch variability.[]

Therefore, robust analytical confirmation of the salt stoichiometry is not merely a quality control checkpoint; it is a mandatory requirement for ensuring the identity, purity, and potency of the API.[12] This guide provides an in-depth comparison of two orthogonal, powerful techniques for this purpose: Elemental Analysis (EA) and Ion Chromatography (IC) . We will explore the causality behind the experimental choices for each method, present detailed protocols, and demonstrate how their combined use creates a self-validating system for unequivocally confirming the stoichiometry of piperidine HCl derivatives.

Part 1: Elemental Analysis – A Fundamental Compositional Assay

Elemental analysis is a foundational technique that determines the mass fractions of carbon, hydrogen, nitrogen, sulfur (CHNS), and, by extension, other elements like halogens in a sample.[13][14] Its power lies in providing a direct measure of the elemental makeup of a molecule, which can be compared against the theoretical composition calculated from its presumed chemical formula.

Causality and Experimental Rationale

For a piperidine HCl derivative, the expected molecular formula includes the organic base and the associated HCl. For example, a hypothetical Pip-Base with formula C₁₀H₁₅N would, as its hydrochloride salt Pip-HCl, have the formula C₁₀H₁₆NCl. Elemental analysis validates this by:

• Confirming the Organic Core: The %C, %H, and %N values must align with the theoretical percentages for the entire salt molecule. A significant deviation could indicate impurities, residual solvent, or an incorrect molecular structure.

• Quantifying the Halogen: Direct determination of the chlorine content is the most critical piece of data for confirming the HCl stoichiometry. For a 1:1 salt, the measured %Cl should match the theoretical value for one mole of chlorine per mole of the piperidine derivative.

The most common method for determining %C, %H, and %N is high-temperature combustion, often called CHN analysis. For chlorine, the sample is combusted in an oxygen-rich environment, and the resulting hydrogen chloride is trapped and quantified. This is formally described in protocols like the United States Pharmacopeia (USP) General Chapter <471> Oxygen Flask Combustion.[15][16][17][18]

Experimental Workflow: Combustion Analysis

The workflow for elemental analysis is a destructive, high-energy process designed to convert the entire sample into simple, detectable gases.

Caption: Workflow for Elemental Analysis via Combustion.

Detailed Protocol: CHN and Chlorine Analysis

Objective: To determine the %C, %H, %N, and %Cl of a piperidine HCl derivative sample.

Materials:

• Microanalytical balance (readable to 0.001 mg)

• Elemental Analyzer equipped for CHNS and Halogen analysis

• Tin and/or silver capsules for solid samples

• Certified calibration standards (e.g., Acetanilide for CHN, 2-Chlorobenzoic acid for Cl)

• High-purity helium and oxygen

Procedure:

• Instrument Calibration: Calibrate the instrument according to the manufacturer's instructions using certified standards. This establishes the response factors for each element.

• Sample Preparation:

  • Ensure the piperidine HCl sample is homogenous and dry.

  • Accurately weigh 1-3 mg of the sample into a tin (for CHN) or silver (for Cl) capsule. Record the weight precisely.

  • Crimp the capsule to ensure no sample is lost.

• Analysis:

  • Place the encapsulated sample into the instrument's autosampler.

  • Initiate the analysis sequence. The sample is dropped into a combustion tube heated to ~1000°C in a pure oxygen environment.

  • Organic components are flash-combusted, converting C to CO₂, H to H₂O, N to N₂/NOx, and Cl to HCl.

  • The resulting gases pass through a reduction tube (often containing copper) to remove excess oxygen and convert NOx to N₂.

  • The gas mixture (CO₂, H₂O, N₂, HCl) is then separated, typically using a gas chromatography column.

  • A detector measures the concentration of each gas. A Thermal Conductivity Detector (TCD) is common for CHN, while an Electrochemical or Infrared (IR) detector may be used for HCl.

• Data Calculation: The instrument software calculates the mass of each element based on the detector signal and the initial sample weight, reporting the final result as a weight percentage (% w/w).

Part 2: Ion Chromatography – Specific Counter-Ion Quantification

While elemental analysis provides a holistic view of the elemental composition, Ion Chromatography (IC) offers a highly specific and sensitive method for directly quantifying the chloride counter-ion.[12][19][] This technique is the standard for counter-ion analysis in most pharmaceutical laboratories.[12]

Causality and Experimental Rationale

The primary purpose of using IC in this context is to provide an orthogonal, confirmatory measurement of the chloride content. The principle relies on separating ions based on their interaction with an ion-exchange resin packed in a column.[21]

• Specificity: IC can separate chloride from other potentially interfering anions (e.g., bromide, sulfate, phosphate) that might be present from the synthesis or purification process, providing a highly accurate chloride-only value.[22]

• Sensitivity: IC is capable of detecting chloride at very low levels, making it excellent for confirming the main stoichiometry and for detecting trace ionic impurities.[23][24]

• Direct Measurement: The sample is dissolved in a solvent (typically water) and the chloride ion is measured directly in its ionic form, which is a fundamentally different approach from the combustion-based conversion in elemental analysis.

A successful IC analysis will yield a chloride percentage that corroborates the value obtained from elemental analysis and aligns with the theoretical value for a 1:1 stoichiometric salt.

Experimental Workflow: Anion-Exchange Chromatography

The IC workflow involves dissolving the salt, separating the chloride ion from the cationic API and other anions, and detecting it via its conductivity.

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